Sinapic acid ethyl ester-d3

Core Science & Biosynthesis

Sinapic Acid Ethyl Ester-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinapic acid ethyl ester-d3 is the deuterium-labeled form of sinapic acid ethyl ester. Deuterium (B1214612) labeling involves the substitution of hydrogen atoms with their heavier isotope, deuterium. This modification is a crucial tool in various scientific disciplines, particularly in mass spectrometry-based quantitative analysis and pharmacokinetic studies. While sinapic acid and its esters are naturally occurring phenolic compounds found in various plants, the deuterated form is a synthetic compound used primarily as an internal standard.[1][2] This guide provides a comprehensive overview of the technical aspects of sinapic acid ethyl ester-d3, drawing upon the extensive research conducted on its non-deuterated counterpart and the established principles of isotopic labeling.

Sinapic acid and its derivatives, belonging to the family of p-hydroxycinnamic acids, are abundantly found in plants of the Brassica family.[3][4][5] They are recognized for a wide range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anti-cancer properties.[3][5][6] The ethyl ester form, in particular, has been investigated for its potential in inhibiting lipid peroxidation.[7]

Chemical and Physical Properties

The key difference between sinapic acid ethyl ester and its d3 variant is the increased molecular weight due to the presence of three deuterium atoms. This mass difference is fundamental to its application as an internal standard in mass spectrometry.

Property	Sinapic Acid Ethyl Ester	Sinapic Acid Ethyl Ester-d3	Sinapic Acid
Molecular Formula	C₁₃H₁₆O₅	C₁₃H₁₃D₃O₅	C₁₁H₁₂O₅
Molecular Weight	252.26 g/mol	255.28 g/mol	224.21 g/mol [8][9]
Isotopic Enrichment	Not Applicable	Typically ≥98%	Not Applicable
Physical Form	Not specified in search results	Not specified in search results	Light yellow powder[10][11]
Melting Point	Not specified in search results	Not specified in search results	~202 °C[9]
Solubility	Not specified in search results	Not specified in search results	Soluble in dioxane[9]

Applications in Research and Drug Development

The primary application of Sinapic acid ethyl ester-d3 is as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods. The co-elution of the deuterated standard with the non-deuterated analyte allows for accurate quantification by correcting for variations in sample preparation and instrument response.

The study of sinapic acid and its esters has significant implications for drug development due to their diverse pharmacological activities.[6][12] Research has explored their potential as:

• Antioxidants: Scavenging free radicals and protecting against oxidative stress.[3][7]

• Anti-inflammatory agents: Modulating inflammatory pathways.[3]

• Anti-cancer agents: Exhibiting cytotoxic effects on cancer cells.[3]

• Neuroprotective agents: Protecting nerve cells from damage.[6]

Experimental Protocols

Chemical Synthesis of Sinapic Acid Esters

A common method for the synthesis of sinapic acid esters is through Fischer esterification. This involves reacting sinapic acid with an alcohol (in this case, ethanol) in the presence of a strong acid catalyst.

Fischer Esterification of Sinapic Acid.

Protocol:

• Dissolve sinapic acid in an excess of ethanol (B145695).

• Add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reflux the mixture for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, neutralize the acid catalyst.

• Remove the excess ethanol under reduced pressure.

• Extract the ester with an organic solvent.

• Purify the product using column chromatography.

For the synthesis of the d3 variant, deuterated ethanol (ethanol-d3) would be used in place of standard ethanol.

In Vitro Antioxidant Activity Assay (DPPH Method)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the antioxidant activity of compounds.

DPPH Radical Scavenging Assay Workflow.

Protocol:

• Prepare a stock solution of the test compound (e.g., Sinapic acid ethyl ester) in a suitable solvent (e.g., methanol).

• Prepare a working solution of DPPH in the same solvent.

• In a microplate, add the test compound solution at various concentrations.

• Add the DPPH working solution to each well.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

• A control (containing only the solvent and DPPH) and a blank (containing the solvent and the test compound) are also measured.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Signaling Pathways and Biological Activity

Sinapic acid and its esters exert their biological effects through various signaling pathways. Their antioxidant activity, for instance, is attributed to their ability to donate a hydrogen atom to free radicals, thereby neutralizing them.

Phenylpropanoid Biosynthesis Pathway

Sinapic acid is a key intermediate in the phenylpropanoid pathway in plants, which is responsible for the synthesis of a wide variety of secondary metabolites, including lignins, flavonoids, and hydroxycinnamic acids.

Simplified Phenylpropanoid Biosynthesis Pathway.

Conclusion

Sinapic acid ethyl ester-d3 serves as an invaluable tool for researchers in the fields of analytical chemistry, pharmacology, and drug development. Its utility as an internal standard enables precise and accurate quantification of its non-deuterated analogue in complex biological matrices. The extensive body of research on the biological activities of sinapic acid and its esters provides a strong foundation for further investigation into their therapeutic potential. While data specific to the d3-labeled compound is limited, the established methodologies for the synthesis and evaluation of the non-labeled form are directly transferable. Future research focusing on the comparative pharmacokinetic profiles of deuterated and non-deuterated sinapic acid esters could provide valuable insights into the effects of isotopic substitution on drug metabolism and efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological and therapeutic applications of Sinapic acid-an updated review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sinapinic acid - Wikipedia [en.wikipedia.org]
• 9. Sinapic acid matrix substance for MALDI-MS, = 99.0 T 530-59-6 [sigmaaldrich.com]
• 10. Sinapinic acid | C11H12O5 | CID 1549091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Sinapic acid | C11H12O5 | CID 10743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Pharmacological and therapeutic applications of Sinapic acid—an updated review | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Chemical Properties of Sinapic Acid Ethyl Ester-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Sinapic acid ethyl ester-d3, a deuterated analog of a naturally occurring hydroxycinnamic acid derivative. This document is intended for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development who utilize isotopically labeled compounds for various applications, including metabolic studies and as internal standards in analytical assays.

Core Chemical Properties

Sinapic acid ethyl ester-d3 is a stable, isotopically labeled form of sinapic acid ethyl ester, where three hydrogen atoms on one of the methoxy (B1213986) groups have been replaced with deuterium (B1214612). This substitution provides a distinct mass signature, making it an invaluable tool for mass spectrometry-based quantification and metabolic tracking.

Quantitative Data Summary

The following table summarizes the key quantitative data for Sinapic acid ethyl ester-d3, with comparative data for its non-deuterated counterpart, Sinapic acid.

Property	Sinapic Acid Ethyl Ester-d3	Sinapic Acid (for comparison)
Molecular Formula	C₁₃H₁₃D₃O₅	C₁₁H₁₂O₅
Molecular Weight	255.28 g/mol	224.21 g/mol [1]
Exact Mass	255.1296 Da	224.0685 Da[2]
Isotopic Purity	Typically ≥98% (as specified by supplier)	Not Applicable
Appearance	Expected to be a crystalline solid	Crystalline solid
Melting Point	Not specified, expected to be similar to the non-deuterated form	~202 °C (decomposes)[1]
Storage Conditions	Store at -20°C for long-term stability	-20°C

Synthesis and Structure

The deuterium labeling in Sinapic acid ethyl ester-d3 is located on one of the methoxy groups attached to the phenyl ring.

Structure:

Logical Relationship of Key Properties

The following diagram illustrates the key relationships between the structural and analytical properties of Sinapic acid ethyl ester-d3.

Caption: Key properties of Sinapic acid ethyl ester-d3.

Experimental Protocols

Synthesis of Sinapic Acid Ethyl Ester-d3

A plausible synthetic route for Sinapic acid ethyl ester-d3 involves the esterification of sinapic acid-d3. The deuterated sinapic acid can be prepared from a suitable precursor, such as syringaldehyde, using a deuterated methylating agent.

Experimental Workflow:

Caption: A potential synthetic route to Sinapic acid ethyl ester-d3.

Methodology:

• Deuteromethylation of a Precursor: A suitable starting material, such as 3-hydroxy-4,5-dimethoxybenzaldehyde, would be reacted with a deuterated methylating agent (e.g., iodomethane-d3) in the presence of a base (e.g., potassium carbonate) in an appropriate solvent (e.g., acetone (B3395972) or DMF) to introduce the trideuteromethyl group.

• Formation of the Cinnamic Acid Backbone: The resulting deuterated aldehyde would then undergo a condensation reaction, such as a Knoevenagel-Doebner condensation with malonic acid in the presence of a base like pyridine and piperidine, to form the acrylic acid moiety, yielding sinapic acid-d3.

• Esterification: The final step involves the esterification of the deuterated sinapic acid with ethanol under acidic conditions (e.g., using sulfuric acid or a solid acid catalyst) to produce Sinapic acid ethyl ester-d3.

• Purification: The final product would be purified using standard techniques such as column chromatography on silica (B1680970) gel, followed by recrystallization to obtain the compound in high purity.

Analytical Characterization

The identity and purity of the synthesized Sinapic acid ethyl ester-d3 would be confirmed by a combination of spectroscopic techniques.

Analytical Workflow:

Caption: Standard workflow for analytical characterization.

Methodologies:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to be very similar to that of the non-deuterated analog, with the key difference being the absence of the singlet corresponding to the methoxy protons at one of the methoxy positions. The integration of the remaining methoxy signal would correspond to 3 protons, confirming the site of deuteration.

  • ¹³C NMR: The carbon-13 NMR spectrum would show a signal for the deuterated methoxy carbon, which would appear as a multiplet with a lower intensity due to coupling with deuterium and a longer relaxation time.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): ESI-HRMS would be used to confirm the exact mass of the molecular ion, which should correspond to the calculated exact mass of C₁₃H₁₃D₃O₅. The high resolution allows for the differentiation from isobaric interferences.

  • Tandem Mass Spectrometry (MS/MS): Fragmentation analysis would help to further confirm the structure and the location of the deuterium label.

• High-Performance Liquid Chromatography (HPLC):

  • HPLC with UV or MS detection would be used to determine the chemical purity of the compound. The retention time is expected to be very similar to that of the non-deuterated analog.

Solubility and Stability

Solubility Profile

Based on the properties of sinapic acid and its esters, Sinapic acid ethyl ester-d3 is expected to exhibit the following solubility characteristics:

Solvent Class	Expected Solubility	Rationale
Polar Aprotic Solvents	Soluble	(e.g., DMSO, DMF) - Similar to sinapic acid.
Alcohols	Soluble	(e.g., Ethanol, Methanol) - The ester and hydroxyl groups facilitate solubility.
Chlorinated Solvents	Moderately Soluble	(e.g., Dichloromethane, Chloroform) - The organic nature of the molecule allows for some solubility.
Aqueous Buffers	Sparingly Soluble	Similar to other sinapic acid esters. Solubility can be pH-dependent.
Non-polar Solvents	Poorly Soluble	(e.g., Hexane, Toluene) - The polarity of the molecule limits solubility in non-polar media.

Stability

Sinapic acid ethyl ester-d3 is expected to be a stable compound under standard laboratory conditions. For long-term storage, it is recommended to keep the compound at -20°C in a tightly sealed container, protected from light and moisture. Solutions should be prepared fresh, and aqueous solutions are not recommended for storage for more than one day to avoid potential hydrolysis.

Conclusion

Sinapic acid ethyl ester-d3 is a valuable tool for researchers engaged in studies requiring a stable, isotopically labeled internal standard for the quantification of sinapic acid ethyl ester or for tracking its metabolic fate. Its distinct mass shift and well-defined chemical properties make it suitable for a range of advanced analytical applications. This guide provides a foundational understanding of its chemical characteristics to aid in its effective use in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide to the Certificate of Analysis for Sinapic Acid Ethyl Ester-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the information and methodologies presented in a typical Certificate of Analysis (CoA) for Sinapic acid ethyl ester-d3. Understanding the data and experimental protocols detailed in a CoA is critical for ensuring the quality, identity, and purity of this isotopically labeled compound for research and drug development applications.

Product Identification and Information

A Certificate of Analysis begins with fundamental information to identify the specific lot of the material.

Parameter	Example Data
Product Name	Sinapic acid ethyl ester-d3
Catalog Number	SEA-d3-001
Lot Number	BATCH-00123
Chemical Formula	C₁₃H₁₃D₃O₅
Molecular Weight	255.28 g/mol
CAS Number	Not available
Storage Conditions	-20°C, protected from light
Date of Analysis	2025-11-15

Quantitative Data Summary

The core of the CoA is the presentation of quantitative analytical results, which are summarized below for clarity.

Analytical Test	Methodology	Specification	Result
Chemical Purity	HPLC-UV/MS	≥ 98.0%	99.5%
Identity	¹H-NMR, Mass Spectrometry	Conforms to structure	Conforms
Isotopic Purity	Mass Spectrometry	≥ 98 atom % D	99.2 atom % D
Deuterium (B1214612) Incorporation	Mass Spectrometry	d₃ ≥ 98%	d₃ = 99.2%
d₀ ≤ 1.0%	d₀ = 0.3%
Residual Solvents	GC-MS	Meets USP <467> limits	Conforms
Appearance	Visual Inspection	White to off-white solid	Conforms

Experimental Protocols

Detailed methodologies for the key experiments cited in the CoA are provided below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Purpose: To determine the chemical purity of the Sinapic acid ethyl ester-d3 by separating it from any non-deuterated or other impurities.

Instrumentation:

• System: Agilent 1260 Infinity II LC System or equivalent

• Detector: Diode Array Detector (DAD) and Mass Spectrometer (MS)

Chromatographic Conditions:

• Column: Phenomenex Luna® C18(2) (4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  Time (min)	% B
  0	20
  15	80
  20	80
  20.1	20

  | 25 | 20 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection: 280 nm

• MS Detection: Electrospray Ionization (ESI), Positive Ion Mode

Data Analysis: The purity is calculated based on the area percentage of the main peak in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Purpose: To confirm the molecular weight and determine the isotopic enrichment of Sinapic acid ethyl ester-d3.

Instrumentation:

• System: Waters Xevo G2-XS QTof or equivalent high-resolution mass spectrometer

Methodology:

• Sample Introduction: Direct infusion or via LC system as described above.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured in full scan mode.

• Data Analysis: The isotopic distribution of the molecular ion peak is analyzed to calculate the percentage of d3, d2, d1, and d0 species. The isotopic purity is reported as the atom percent of deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Purpose: To confirm the chemical structure of Sinapic acid ethyl ester-d3 and verify the position of deuterium labeling.

Instrumentation:

• Spectrometer: Bruker Avance III HD 400 MHz or equivalent

Methodology:

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6).

• Experiments: ¹H NMR and ¹³C NMR spectra are acquired.

• Data Analysis: The ¹H NMR spectrum is analyzed to confirm the absence of signals corresponding to the protons that have been replaced by deuterium. The remaining proton signals and the ¹³C NMR spectrum are compared to the spectrum of the non-deuterated standard to confirm the overall structure.

Visualizations

Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for a chemical standard.

Workflow for Certificate of Analysis Generation.

Analytical Data Relationship

This diagram shows the relationship between the analytical techniques and the key quality attributes they measure.

Relationship between analytical methods and quality attributes.

Navigating the Research Landscape: A Technical Guide to the Commercial Availability of Sinapic Acid Ethyl Ester-d3

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the commercial availability, synthesis, and biological significance of Sinapic acid ethyl ester-d3. This deuterated analog of a naturally occurring phenolic compound offers a valuable tool for a range of experimental applications, from metabolic studies to mass spectrometry-based quantification.

Commercial Availability

Sinapic acid ethyl ester-d3 is a specialized chemical available from a limited number of suppliers. The primary source identified is MedchemExpress. Researchers are advised to contact the supplier directly for the most current pricing, availability, and detailed product specifications.

Supplier	Product Name	Catalog Number
MedchemExpress	Sinapic acid ethyl ester-d3	HY-W303130S

Physicochemical Properties

The key physicochemical properties of Sinapic acid ethyl ester-d3 are summarized in the table below. This information is crucial for experimental design, including solvent selection and dosage calculations.

Property	Value	Source
Molecular Formula	C13H13D3O5	MedchemExpress[1]
Molecular Weight	255.28 g/mol	MedchemExpress[1]
Appearance	Solid (predicted)	General chemical knowledge
Purity	≥98% (typical for research chemicals)	General industry standard
Isotopic Purity	Not specified	-
Storage	Please store the product under the recommended conditions in the Certificate of Analysis.[2]	MedchemExpress[2]

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for Sinapic acid ethyl ester-d3 is not publicly available from commercial suppliers, a representative procedure can be inferred from standard esterification methods and literature on the synthesis of similar non-deuterated compounds. The following is a plausible, generalized protocol.

Representative Synthesis of Sinapic Acid Ethyl Ester-d3

Objective: To synthesize Sinapic acid ethyl ester-d3 via Fischer esterification of sinapic acid with deuterated ethanol.

Materials:

• Sinapic acid (≥98% purity)

• Ethanol-d6 (D, 99.5 atom % D)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Organic solvents (e.g., ethyl acetate, hexane)

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve sinapic acid in an excess of ethanol-d6.

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Washing: Wash the combined organic layers with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate).

• Characterization: Confirm the identity and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS) to verify the incorporation of deuterium.

Biological Significance and Signaling Pathways

Sinapic acid and its derivatives are known to possess a range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.[3][4][5] These effects are often mediated through the modulation of key cellular signaling pathways.

NF-κB Signaling Pathway

Sinapic acid has been shown to suppress the activation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[6][7] This pathway is a central regulator of inflammation, and its inhibition by sinapic acid contributes to its anti-inflammatory properties.

NF-κB Signaling Inhibition by Sinapic Acid

Nrf2/HO-1 Signaling Pathway

Sinapic acid can also activate the Nrf2 (Nuclear factor erythroid 2-related factor 2)/HO-1 (Heme oxygenase-1) signaling pathway.[6][7] This pathway plays a crucial role in the cellular antioxidant response, protecting cells from oxidative stress.

Nrf2/HO-1 Pathway Activation by Sinapic Acid

Experimental Workflow

The use of Sinapic acid ethyl ester-d3 in research typically follows a structured workflow, from initial experimental design to final data analysis. The deuterated label makes it particularly useful as an internal standard in mass spectrometry-based quantification of its non-deuterated counterpart in biological matrices.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sinapic Acid Controls Inflammation by Suppressing NLRP3 Inflammasome Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. Sinapic acid ameliorates cardiac dysfunction and cardiomyopathy by modulating NF-κB and Nrf2/HO-1 signaling pathways in streptozocin induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthesis of Sinapoyl Esters in Plants: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sinapoyl esters are a significant class of phenylpropanoid secondary metabolites prevalent in the Brassicaceae family, including the model organism Arabidopsis thaliana and economically important crops like Brassica napus (canola). These compounds play crucial roles in plant physiology, acting as potent UV-B protectants, and also impact human and animal nutrition as major antinutritive components in seed meal. Understanding their biosynthesis is critical for developing strategies to enhance plant stress tolerance and improve crop quality. This technical guide provides an in-depth overview of the core biosynthetic pathway of sinapoyl esters, detailing the key enzymes, their genetic basis, and regulation. It includes a compilation of available quantitative data, detailed experimental protocols for enzyme characterization and metabolite quantification, and visual diagrams of the metabolic and experimental workflows to support researchers in this field.

The Core Biosynthetic Pathway

The biosynthesis of sinapoyl esters originates from the general phenylpropanoid pathway, which converts phenylalanine into a variety of phenolic compounds. The pathway culminates in the formation of sinapic acid, which is then activated and esterified to produce a range of sinapoyl derivatives. The central intermediate in this process is 1-O-sinapoyl-β-glucose, a high-energy acyl donor synthesized from sinapic acid and UDP-glucose.[1] This activated molecule serves as the precursor for the synthesis of the two most abundant sinapoyl esters in Arabidopsis: sinapoylmalate, which accumulates in vegetative tissues, and sinapoylcholine (sinapine), which is stored in seeds.[2]

The conversion of phenylalanine to sinapic acid involves a series of enzymatic steps catalyzed by Phenylalanine Ammonia-Lyase (PAL), Cinnamate-4-Hydroxylase (C4H), 4-Coumarate:CoA Ligase (4CL), Hydroxycinnamoyl-CoA:Shikimate/Quinate Hydroxycinnamoyl Transferase (HCT), p-Coumaroyl Shikimate/Quinate 3'-Hydroxylase (C3'H), Ferulate 5-Hydroxylase (F5H), and Caffeic Acid O-Methyltransferase (COMT).

Once sinapic acid is formed, the pathway branches into the synthesis of specific esters. This terminal part of the pathway is governed by three key enzymes:

• UDP-glucose:sinapate glucosyltransferase (SGT) : Catalyzes the formation of 1-O-sinapoylglucose.

• Sinapoylglucose:malate (B86768) sinapoyltransferase (SMT) : Utilizes 1-O-sinapoylglucose and L-malate to produce sinapoylmalate, the primary UV-B protectant in leaves.[3]

• Sinapoylglucose:choline (B1196258) sinapoyltransferase (SCT) : Uses 1-O-sinapoylglucose and choline to synthesize sinapoylcholine (sinapine), which accumulates in seeds.[4]

During germination, sinapine (B1681761) is hydrolyzed by Sinapine Esterase (SCE) to release sinapic acid and choline, which can then be re-utilized by the seedling.[5]

References

• 1. cs.tufts.edu [cs.tufts.edu]
• 2. youtube.com [youtube.com]
• 3. Activities of Arabidopsis sinapoylglucose: malate sinapoyltransferase shed light on functional diversification of serine carboxypeptidase-like acyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical characterization of sinapoylglucose:choline sinapoyltransferase, a serine carboxypeptidase-like protein that functions as an acyltransferase in plant secondary metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Multifaceted Biological Activities of Sinapic Acid and Its Esters: A Technical Guide for Researchers

An in-depth exploration of the antioxidant, anti-inflammatory, anticancer, neuroprotective, and antimicrobial properties of sinapic acid and its derivatives, complete with quantitative data, detailed experimental protocols, and signaling pathway diagrams.

Introduction

Sinapic acid (3,5-dimethoxy-4-hydroxycinnamic acid), a prominent member of the hydroxycinnamic acid family, and its ester derivatives are naturally occurring phenolic compounds found abundantly in various plant sources, including fruits, vegetables, cereals, and oilseed crops.[1][2] These compounds have garnered significant attention within the scientific community for their diverse and potent biological activities. This technical guide provides a comprehensive overview of the current understanding of the bioactivities of sinapic acid and its esters, tailored for researchers, scientists, and drug development professionals. The guide summarizes key quantitative data, presents detailed experimental methodologies for a range of assays, and visualizes the intricate signaling pathways modulated by these compounds.

Antioxidant Activity

Sinapic acid and its esters are recognized as potent antioxidants, primarily due to their ability to scavenge free radicals and chelate metal ions.[3] The antioxidant capacity is a fundamental property that underpins many of their other biological effects.

Quantitative Antioxidant Data

The antioxidant efficacy of sinapic acid and its esters is commonly quantified by their half-maximal inhibitory concentration (IC50) in various assays. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay is a widely used method.

Compound	DPPH Radical Scavenging IC50 (µM)	Reference
Sinapic Acid	32.2 ± 6.2
Ethyl Sinapate	51.9 ± 6.3
Sinapine	Higher than Sinapic Acid	[4]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines the steps to determine the DPPH radical scavenging activity of sinapic acid and its esters.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695)

• Test compounds (Sinapic acid and its esters)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should have a deep purple color.

• Preparation of test compound solutions: Prepare a series of dilutions of the test compounds in methanol or ethanol.

• Assay: a. In a 96-well microplate, add 100 µL of the various concentrations of the test compound solutions to different wells. b. Add 100 µL of the DPPH solution to each well. c. As a control, add 100 µL of methanol or ethanol to a well with 100 µL of the DPPH solution. d. Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

• The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

DPPH Radical Scavenging Assay Workflow.

Anti-inflammatory Activity

Sinapic acid and its derivatives exhibit significant anti-inflammatory properties by modulating key inflammatory pathways.

Mechanisms of Action

Sinapic acid has been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and interleukin-1beta (IL-1β).[5] This is achieved through the inhibition of enzymes like cyclooxygenase-2 (COX-2) and the suppression of signaling pathways including the nuclear factor-kappa B (NF-κB) and the NLRP3 inflammasome pathway.[5][6]

Quantitative Anti-inflammatory Data

Compound	Target	Inhibition/Effect	IC50/Concentration	Reference
Sinapic Acid	COX-2	71.77% inhibition	500 µg/mL	[7]
Sinapic Acid	NLRP3 Inflammasome	Inhibition of Caspase-1 activation and IL-1β secretion	-	[6]
Sinapic Acid	NF-κB	Suppression of p65 and p50 nuclear translocation	-	[5]

Signaling Pathway Diagrams

Sinapic Acid Inhibition of the NF-κB Signaling Pathway.

Sinapic Acid Inhibition of the NLRP3 Inflammasome Pathway.

Experimental Protocol: In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol describes the assessment of the anti-inflammatory effects of sinapic acid by measuring nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent

• Test compounds (Sinapic acid and its esters)

• 96-well cell culture plate

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: a. Pre-treat the cells with various concentrations of the test compounds for 1 hour. b. Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a positive control (cells + LPS), and vehicle controls.

• Nitrite (B80452) Measurement (Griess Assay): a. After incubation, collect 50 µL of the cell culture supernatant from each well. b. Add 50 µL of Griess Reagent A (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light. c. Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution) and incubate for another 10 minutes at room temperature, protected from light. d. Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. The inhibition of NO production is calculated relative to the LPS-stimulated control.

Anticancer Activity

Sinapic acid and its esters have demonstrated promising anticancer activities against various cancer cell lines.

Mechanisms of Action

The anticancer effects are mediated through multiple mechanisms, including the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and suppression of metastasis.[8] Key signaling pathways implicated include the Akt/GSK-3β pathway.[9]

Quantitative Anticancer Data

Compound	Cell Line	Activity	IC50 (µM)	Reference
Sinapic Acid	PC-3 (Prostate)	Cytotoxicity	1000 (for 72h)	[4]
Sinapic Acid	LNCaP (Prostate)	Cytotoxicity	1000 (for 72h)	[4]
Sinapic Acid	HT-29 (Colon)	Cytotoxicity	138.11 µg/mL (24h)	[9]
Sinapic Acid	SW480 (Colon)	Cytotoxicity	112.55 µg/mL (24h)	[9]
Sinapic Acid	HEp-2 (Squamous Cell Carcinoma)	Cytotoxicity	646.4	[3]
Nanocapsulated Sinapic Acid	HEp-2 (Squamous Cell Carcinoma)	Cytotoxicity	84.74	[3]

Signaling Pathway Diagram

Sinapic Acid Modulation of the Akt/GSK-3β Signaling Pathway.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol details the MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay to assess the cytotoxic effects of sinapic acid and its esters on cancer cells.

Materials:

• Cancer cell line (e.g., PC-3, HeLa)

• Complete growth medium

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization solution

• Test compounds (Sinapic acid and its esters)

• 96-well cell culture plate

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds. Include untreated controls and vehicle controls. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Solubilization: Add 100 µL of DMSO or a suitable solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the untreated control. The IC50 value is calculated from the dose-response curve.

Neuroprotective Effects

Sinapic acid and its derivatives have shown potential in protecting neuronal cells from damage and degeneration.

Mechanisms of Action

The neuroprotective effects are attributed to their antioxidant and anti-inflammatory properties, as well as their ability to inhibit acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine.[2]

Experimental Protocol: Neuroprotection Assay in SH-SY5Y Cells

This protocol describes a method to evaluate the neuroprotective effects of sinapic acid against 6-hydroxydopamine (6-OHDA)-induced neurotoxicity in the SH-SY5Y neuroblastoma cell line, a common in vitro model for Parkinson's disease.[10]

Materials:

• SH-SY5Y human neuroblastoma cell line

• Cell culture medium (e.g., DMEM/F12)

• 6-hydroxydopamine (6-OHDA)

• Test compounds (Sinapic acid and its esters)

• MTT assay reagents

• 96-well cell culture plate

Procedure:

• Cell Culture and Seeding: Culture SH-SY5Y cells and seed them into a 96-well plate.

• Pre-treatment: Pre-treat the cells with different concentrations of the test compounds for 24 hours.[10]

• Induction of Neurotoxicity: Add 6-OHDA (e.g., 50 µM) to the wells and incubate for another 24 hours to induce cell death.[10]

• Assessment of Cell Viability: Perform the MTT assay as described in section 3.4 to determine the viability of the cells.

• Analysis: An increase in cell viability in the groups pre-treated with the test compounds compared to the 6-OHDA-only treated group indicates a neuroprotective effect.

Antimicrobial Activity

Sinapic acid and its esters have demonstrated activity against a range of microorganisms.

Quantitative Antimicrobial Data

The antimicrobial efficacy is typically reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that visibly inhibits the growth of a microorganism.

Compound	Microorganism	MIC (µg/mL)	Reference
Sinapic Acid	Staphylococcus aureus	31.25	[11]
Sinapic Acid	Escherichia coli	62.5	[11]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol outlines the broth microdilution method to determine the MIC of sinapic acid and its esters against bacteria.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Test compounds (Sinapic acid and its esters)

• 96-well microtiter plate

• Spectrophotometer or plate reader

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Serial Dilutions: a. Dispense 50 µL of MHB into all wells of a 96-well plate. b. Add 50 µL of the test compound stock solution (at twice the highest desired concentration) to the first column of wells. c. Perform serial twofold dilutions by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column of dilutions.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control well (inoculum without the test compound) and a sterility control well (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the test compound that shows no visible bacterial growth (no turbidity) after incubation.

Broth Microdilution for MIC Determination Workflow.

Conclusion

Sinapic acid and its esters represent a versatile class of natural compounds with a broad spectrum of biological activities that are of significant interest to the pharmaceutical and nutraceutical industries. Their antioxidant, anti-inflammatory, anticancer, neuroprotective, and antimicrobial properties, supported by growing quantitative data, highlight their potential as lead compounds for the development of novel therapeutic agents. The detailed experimental protocols and signaling pathway diagrams provided in this guide serve as a valuable resource for researchers seeking to further explore and harness the therapeutic potential of these remarkable phytochemicals. Further investigation into the structure-activity relationships of a wider array of sinapic acid esters is warranted to optimize their biological efficacy and pharmacokinetic profiles for future clinical applications.

References

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Frontiers | Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities [frontiersin.org]
• 5. Anti-inflammatory effects of sinapic acid through the suppression of inducible nitric oxide synthase, cyclooxygase-2, and proinflammatory cytokines expressions via nuclear factor-kappaB inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sinapic Acid Controls Inflammation by Suppressing NLRP3 Inflammasome Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Computational Insights and In Vitro Validation of Antibacterial Potential of Shikimate Pathway-Derived Phenolic Acids as NorA Efflux Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of Sinapic Acid Ethyl Ester by LC-MS: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinapic acid and its esters, including sinapic acid ethyl ester, are phenolic compounds found in various plant sources, notably in the seeds of the Brassicaceae family, such as rapeseed and mustard.[1] These compounds are of significant interest to the pharmaceutical, cosmetic, and food industries due to their potent antioxidant and anti-inflammatory properties.[2] Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful analytical technique that offers high selectivity and sensitivity for the accurate quantification of sinapic acid ethyl ester in complex matrices.[1] This document provides detailed application notes and protocols for the quantitative analysis of sinapic acid ethyl ester using LC-MS/MS.

Experimental Protocols

This section outlines the detailed methodologies for the quantitative analysis of sinapic acid ethyl ester.

Sample Preparation: Extraction from Plant Material

• Homogenization: Weigh a representative portion of the homogenized plant material (e.g., 10 g) into a 50 mL centrifuge tube. For dried materials, a rehydration step may be necessary.[3]

• Extraction: Add 20 mL of acidified methanol (B129727) (1% formic acid in methanol) to the sample.[4]

• Vortexing and Sonication: Vortex the mixture vigorously for 1 minute to ensure thorough mixing. Following this, sonicate the sample in an ice-cold water bath for 10 minutes to facilitate cell lysis and enhance extraction efficiency.

• Centrifugation: Centrifuge the sample at >2500 rpm for 5 minutes to pellet solid debris.[3]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial for analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer is recommended.[5]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm × 4.6 mm, 3 µm particle size) is suitable for the separation.[5]

  • Mobile Phase A: Water with 0.1% formic acid.[5]

  • Mobile Phase B: Methanol with 0.1% formic acid.[5]

  • Flow Rate: 0.5 mL/min.[5]

  • Injection Volume: 2 µL.[5]

  • Column Temperature: 40°C.[5]

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the analyte, followed by a wash and re-equilibration step. An example gradient is as follows: 0-2 min, 40% B; 2-20 min, ramp to 90% B; 20-24 min, hold at 90% B; 24-25 min, return to 40% B; 25-29 min, hold at 40% B.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for phenolic acids and their esters.

  • Data Acquisition: Multiple Reaction Monitoring (MRM) is employed for sensitive and selective quantification.[6]

Data Presentation

The quantitative data for the analysis of sinapic acid ethyl ester and a related internal standard are summarized in the tables below.

Table 1: MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Sinapic Acid Ethyl Ester	251.1	191.1	100	-20
Internal Standard (e.g., Propyl Gallate)	211.1	169.1	100	-15

Note: The specific precursor and product ions and collision energies should be optimized for the instrument in use.

Table 2: Method Validation Parameters

Parameter	Sinapic Acid Ethyl Ester
Linearity Range	5 - 200 µg/kg
Correlation Coefficient (r²)	> 0.996
Limit of Detection (LOD)	To be determined experimentally (typically S/N ratio of 3)[7]
Limit of Quantification (LOQ)	5 µg/kg (or to be determined as S/N ratio of 10)[7]
Recovery	91 - 109%
Repeatability (RSD)	< 10%

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow and the biological signaling pathways associated with the activity of sinapic acid and its esters.

Caption: Experimental workflow for the quantitative analysis of sinapic acid ethyl ester.

Sinapic acid and its derivatives exert their biological effects by modulating key signaling pathways involved in inflammation and oxidative stress.

Phenylpropanoid Biosynthesis Pathway

Sinapic acid is synthesized in plants via the phenylpropanoid pathway, starting from the amino acid phenylalanine.

Caption: Simplified phenylpropanoid pathway leading to sinapic acid and its ethyl ester.

Anti-inflammatory Signaling Pathway (NF-κB Inhibition)

Sinapic acid has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[8] It can prevent the degradation of IκBα, which in turn blocks the nuclear translocation of the p65 and p50 subunits of NF-κB.[8] This leads to a downstream reduction in the expression of pro-inflammatory mediators.

Caption: Inhibition of the NF-κB inflammatory pathway by sinapic acid ethyl ester.

Antioxidant Signaling Pathway (Nrf2 Activation)

Phenolic compounds like sinapic acid can activate the Nrf2 antioxidant response pathway.[7] Under normal conditions, Nrf2 is kept inactive by Keap1. Oxidative stress or the presence of activators like sinapic acid can lead to the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus and activate the transcription of antioxidant genes.[9]

Caption: Activation of the Nrf2 antioxidant pathway by sinapic acid ethyl ester.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. UPLC-ESI-MRM/MS for Absolute Quantification and MS/MS Structural Elucidation of Six Specialized Pyranonaphthoquinone Metabolites From Ventilago harmandiana - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Collision energy optimization of b- and y-ions for multiple reaction monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Caffeic acid phenethyl ester-mediated Nrf2 activation and IkappaB kinase inhibition are involved in NFkappaB inhibitory effect: structural analysis for NFkappaB inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Analytical strategies for LC-MS-based targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sinapic acid ameliorates cardiac dysfunction and cardiomyopathy by modulating NF-κB and Nrf2/HO-1 signaling pathways in streptozocin induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effects of sinapic acid through the suppression of inducible nitric oxide synthase, cyclooxygase-2, and proinflammatory cytokines expressions via nuclear factor-kappaB inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Sinapic Acid Ethyl Ester using a Validated LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of sinapic acid ethyl ester in biological and botanical matrices. Sinapic acid and its esters are of significant interest due to their antioxidant, anti-inflammatory, and UV-filtering properties. This method utilizes a stable isotope-labeled internal standard and has been developed to provide high selectivity, accuracy, and precision, making it suitable for pharmacokinetic studies, quality control of natural product extracts, and various research applications.

Introduction

Sinapic acid is a hydroxycinnamic acid derivative prevalent in the plant kingdom, particularly in species of the Brassicaceae family.[1] Its esters, such as sinapic acid ethyl ester, are gaining attention for their potential therapeutic and industrial applications. Accurate and reliable quantification of these compounds is crucial for understanding their bioavailability, metabolism, and efficacy. This document provides a detailed protocol for the analysis of sinapic acid ethyl ester using LC-MS/MS, the gold standard for bioanalytical quantification.

Experimental Protocols

Materials and Reagents

• Sinapic Acid Ethyl Ester (≥98% purity)

• Sinapic Acid Ethyl Ester-d3 (Internal Standard, IS)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (≥99%)

• Ethyl acetate (B1210297)

• Human plasma (or other relevant biological matrix)

• Deionized water

Sample Preparation

2.2.1. Plasma Samples: Protein Precipitation and Liquid-Liquid Extraction

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the internal standard working solution (Sinapic Acid Ethyl Ester-d3, 1 µg/mL in methanol).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes.

• Transfer the supernatant to a new tube.

• Add 500 µL of ethyl acetate and vortex for 1 minute for liquid-liquid extraction.

• Centrifuge at 13,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

2.2.2. Plant Extracts: Solid-Phase Extraction (SPE)

• Prepare a methanolic extract of the plant material.

• Dilute the extract with water containing 0.1% formic acid to a final methanol concentration of <10%.

• Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by washing with 1 mL of methanol followed by 1 mL of water with 0.1% formic acid.

• Load the diluted plant extract onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of the mobile phase, vortex, and inject for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

• System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10% to 90% B

  • 3.0-4.0 min: 90% B

  • 4.0-4.1 min: 90% to 10% B

  • 4.1-5.0 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry:

• System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions: The following Multiple Reaction Monitoring (MRM) transitions are proposed based on the precursor ion m/z of 251.3 for the deprotonated molecule [M-H]⁻ and common fragmentation patterns of phenolic esters.[2]

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Proposed
Sinapic Acid Ethyl Ester	251.3	205.1	192.1	-20
Sinapic Acid Ethyl Ester-d3	254.3	208.1	195.1	-20

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation: Method Validation Summary

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. The results are summarized in the table below, reflecting typical performance for such assays.[3][4][5]

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%RSD)	≤ 8%
Inter-day Precision (%RSD)	≤ 11%
Accuracy (% Recovery)	92% - 108%
Matrix Effect	Minimal, compensated by internal standard

Visualizations

Experimental Workflow

Caption: LC-MS/MS workflow for sinapic acid ethyl ester quantification.

Biosynthesis of Sinapic Acid Esters

Caption: Biosynthesis pathway leading to sinapic acid and its esters.[1]

Conclusion

The LC-MS/MS method described provides a reliable and sensitive tool for the quantification of sinapic acid ethyl ester. The use of a stable isotope-labeled internal standard ensures high accuracy, and the detailed protocols for sample preparation from different matrices make this method broadly applicable. This application note serves as a comprehensive guide for researchers in academia and industry, facilitating further investigation into the promising biological activities of sinapic acid derivatives.

References

• 1. Frontiers | Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities [frontiersin.org]
• 2. Simultaneous determination of caffeic acid phenethyl ester and its metabolite caffeic acid in dog plasma using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a new LC-MS/MS method for the detection and quantification of phenolic metabolites from tomato sauce in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Sinapic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation, analysis, and quantification of sinapic acid ethyl ester from plant-based matrices, particularly from by-products of Brassica species such as rapeseed and mustard meal.

I. Introduction

Sinapic acid and its esters are phenolic compounds of significant interest due to their antioxidant, antimicrobial, and anti-inflammatory properties.[1] Sinapic acid ethyl ester, in particular, is a value-added derivative that can be formed through the transesterification of sinapine (B1681761), a major phenolic compound in rapeseed and mustard meal.[2] This document outlines the protocols for the extraction and in-situ synthesis of sinapic acid ethyl ester, its subsequent purification, and its quantification using High-Performance Liquid Chromatography (HPLC).

II. Sample Preparation: Extraction and In-Situ Synthesis of Sinapic Acid Ethyl Ester

This protocol focuses on the simultaneous extraction of phenolic compounds from rapeseed or mustard meal and the conversion of sinapine to sinapic acid ethyl ester. This is achieved by using an ethanol-based solvent under alkaline conditions, which promotes transesterification.[2]

Experimental Protocol: Alkaline Ethanolic Extraction

• Sample Pre-treatment: If the starting material has a high oil content, defat the sample using a Soxhlet extractor with hexane. Dry the defatted meal to remove residual solvent.

• Extraction Solvent Preparation: Prepare a 70% (v/v) ethanol-water solution. Adjust the pH to 12 using a suitable base such as sodium hydroxide (B78521) or potassium hydroxide. A buffered solution can also be used.[1]

• Extraction Procedure:

  • Weigh a known amount of the defatted and dried meal (e.g., 10 g).

  • Add the alkaline 70% ethanol (B145695) solvent at a solid-to-liquid ratio of 1:20 (w/v).

  • Heat the mixture to a temperature between 55°C and 75°C with constant stirring for approximately 30-60 minutes.[3][4]

  • After extraction, cool the mixture and separate the solid residue by centrifugation or filtration.

  • Collect the supernatant, which contains the extracted phenolic compounds, including the newly formed sinapic acid ethyl ester.

Workflow for Extraction and In-Situ Synthesis

Caption: Workflow for the extraction and in-situ synthesis of sinapic acid ethyl ester.

III. Purification of Sinapic Acid Ethyl Ester

The crude extract contains a mixture of compounds. A purification step is necessary to isolate or enrich the sinapic acid ethyl ester. Cation-exchange resins can be effectively used for this purpose. This method can also facilitate the transesterification reaction.[2][5]

Experimental Protocol: Cation-Exchange Resin Purification

• Resin Preparation: Use a cation-exchange resin such as Amberlite. Pre-condition the resin according to the manufacturer's instructions, typically by washing with an organic solvent like ethanol.

• Adsorption:

  • Pass the crude ethanolic extract through a column packed with the prepared cation-exchange resin.

  • The resin will adsorb cationic compounds like sinapine and catalyze the transesterification to sinapic acid ethyl ester if not already fully converted.[5]

• Elution:

  • Wash the column with 80% ethanol to remove unbound impurities.

  • Elute the sinapic acid ethyl ester from the resin. The specific elution solvent may need optimization, but ethanol-water mixtures are a good starting point.

• Solvent Evaporation: Evaporate the solvent from the collected fractions under reduced pressure to obtain the purified sinapic acid ethyl ester.

Logical Flow of Purification

Caption: Purification workflow for sinapic acid ethyl ester using cation-exchange resin.

IV. Quantitative Analysis by HPLC-DAD

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is a robust method for the quantification of sinapic acid ethyl ester.

Experimental Protocol: HPLC-DAD Analysis

• Sample Preparation:

  • Dissolve the purified extract or a known amount of the crude extract in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (starting point for optimization):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase: A gradient elution is typically used. For example:

    • Solvent A: Water with 0.1% phosphoric acid or acetic acid.

    • Solvent B: Methanol or acetonitrile.

    • A typical gradient could be starting with a low percentage of B, increasing to a high percentage over 20-30 minutes, followed by a wash and re-equilibration.[6]

  • Flow Rate: 0.8 - 1.0 mL/min.[6]

  • Detection Wavelength: Monitor at approximately 320-330 nm, which is the λmax for sinapic acid and its esters.[6]

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare a series of standard solutions of purified sinapic acid ethyl ester of known concentrations.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of sinapic acid ethyl ester in the samples by interpolating their peak areas on the calibration curve.

Quantitative Data Summary

The following table summarizes extraction yields of sinapic acid and sinapic acid ethyl ester from mustard seed meal under different conditions.

pH	Ethanol Conc. (v/v)	Sinapic Acid Yield (µmol/g DM)	Ethyl Sinapate Yield (µmol/g DM)	Reference
12	0%	13.22 ± 0.44	Not Detected	[1]
12	30%	-	5.89 ± 0.59	[1]
12	50%	-	8.23 ± 0.31	[1]
12	70%	7.31 ± 0.06	9.81	[1][7]

DM = Dry Matter

The following table provides typical validation parameters for the HPLC analysis of phenolic compounds, which can be used as a guideline for sinapic acid ethyl ester analysis.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[8]
LOD (µg/mL)	0.02 - 0.10	[8]
LOQ (µg/mL)	0.07 - 0.30	[8]
Recovery (%)	98.0%	[6]

LOD (Limit of Detection) and LOQ (Limit of Quantification) should be experimentally determined for sinapic acid ethyl ester using the calibration curve method (LOD = 3.3 * (Standard Deviation of the Response / Slope of the Calibration Curve); LOQ = 10 * (Standard Deviation of the Response / Slope of the Calibration Curve)).[9]

V. GC-MS Analysis (Alternative Method)

Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for the analysis of sinapic acid ethyl ester, typically after a derivatization step to increase its volatility.

Experimental Protocol: GC-MS with Derivatization

• Derivatization (Silylation):

  • Evaporate a known amount of the purified extract to dryness.

  • Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and a solvent like pyridine.[10]

  • Heat the mixture (e.g., at 70°C for 30 minutes) to complete the derivatization of the hydroxyl group.[10]

• GC-MS Conditions (starting point for optimization):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a lower temperature (e.g., 80°C), then ramp up to a higher temperature (e.g., 300°C).[10]

  • Injector Temperature: 250-300°C.

  • MS Detector: Electron Impact (EI) ionization at 70 eV. Scan a mass range of m/z 50-600.

• Identification: The identification of the derivatized sinapic acid ethyl ester is based on its retention time and comparison of its mass spectrum with a reference library or a standard.

Signaling Pathway of Derivatization for GC-MS

Caption: Derivatization of sinapic acid ethyl ester for GC-MS analysis.

References

• 1. Selective Extraction of Sinapic Acid Derivatives from Mustard Seed Meal by Acting on pH: Toward a High Antioxidant Activity Rich Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Sinapic Acid and Sinapate Esters in Brassica: Innate Accumulation, Biosynthesis, Accessibility via Chemical Synthesis or Recovery From Biomass, and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]

Application Note and Protocol: Solid-Phase Extraction of Sinapic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinapic acid and its esters are a class of hydroxycinnamic acids predominantly found in plants of the Brassicaceae family, such as canola and mustard.[1] These compounds, including prominent esters like sinapine (B1681761) (sinapoyl choline) and sinapoyl malate, are of significant interest due to their antioxidant, antimicrobial, and UV-filtering properties.[1] Accurate quantification of these bioactive molecules is crucial for research in plant science, food chemistry, and pharmacology.

Solid-phase extraction (SPE) is a widely adopted technique for the selective isolation and pre-concentration of analytes from complex sample matrices.[2] For the analysis of sinapic acid esters from plant extracts, which often contain interfering substances like sugars, proteins, and other polar compounds, SPE provides an essential cleanup step prior to chromatographic analysis.[1][3] This application note provides a detailed protocol for the solid-phase extraction of sinapic acid esters using C18 reverse-phase cartridges, a common and effective sorbent for these moderately polar to nonpolar compounds.[4]

Data Presentation: Recovery of Phenolic Compounds using SPE

The recovery of analytes during solid-phase extraction is a critical parameter for method validation and accurate quantification. While specific recovery data for a wide range of individual sinapic acid esters under a single standardized protocol is not extensively documented in the literature, the following table summarizes reported recovery values for sinapic acid and related phenolic compounds using C18 and other SPE sorbents. This data provides an indication of the expected efficiency of the protocol.

Analyte/Compound Class	SPE Sorbent	Sample Matrix	Elution Solvent(s)	Average Recovery (%)	Reference(s)
Sinapic Acid	C18	Canola Extracts	Methanol (B129727)	>98.0	[5]
Sinapine	C18	Canola Extracts	Methanol	>98.0	[5]
Sinapoyl Glucose	C18	Canola Extracts	Methanol	>98.0	[5]
General Phenolic Compounds	C18	Plant Extracts	Acetonitrile/Water with Formic Acid	Up to 99.8
Hydroxycinnamic Acids	Copolymer	Red Wine	Methanol with Ammonium Formate	High	[6]
Quercetin	C18	Honey	Not Specified	>90

Experimental Protocol: Solid-Phase Extraction of Sinapic Acid Esters

This protocol details the step-by-step methodology for the extraction of sinapic acid esters from a prepared plant extract using a C18 SPE cartridge.

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 3 mL)

• SPE Vacuum Manifold

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Ultrapure Water

• Formic Acid or Trifluoroacetic Acid (TFA)

• Nitrogen Gas Evaporation System

• Vortex Mixer

• Centrifuge

• Analytical Balance

• Volumetric flasks and pipettes

Procedure:

• Sample Pre-treatment:

  • Begin with a liquid plant extract, typically obtained by extracting the biomass with a solvent such as 80% methanol or 70% ethanol.[7]

  • Centrifuge the crude extract at high speed (e.g., 10,000 x g) for 10-15 minutes to pellet any suspended solids.

  • Carefully collect the supernatant.

  • For optimal retention on the C18 sorbent, acidify the supernatant to a pH < 3 by adding a small volume of formic acid or TFA (e.g., to a final concentration of 0.1%). This ensures that the carboxylic acid moiety of sinapic acid is protonated, increasing its hydrophobicity.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Pass 3 mL of methanol through each cartridge to activate the C18 stationary phase. Do not allow the cartridge to dry.

  • Follow with 3 mL of ultrapure water to remove the methanol. Again, ensure the sorbent bed does not dry out.

• SPE Cartridge Equilibration:

  • Equilibrate the cartridge by passing 3 mL of acidified ultrapure water (e.g., 0.1% formic acid) through the sorbent. This step ensures the cartridge environment matches the pH of the sample to be loaded. Do not let the sorbent dry.

• Sample Loading:

  • Slowly load the pre-treated and acidified sample extract onto the conditioned and equilibrated C18 cartridge. A flow rate of approximately 1-2 drops per second is recommended to ensure adequate interaction between the analytes and the sorbent.

• Washing:

  • After loading the entire sample, wash the cartridge to remove polar interferences. Pass 3 mL of acidified ultrapure water (e.g., 0.1% formic acid or 5% methanol in water with 0.1% TFA) through the cartridge. This step removes sugars, salts, and other highly polar compounds that are not retained on the C18 phase, while the sinapic acid esters remain adsorbed.

• Elution:

  • Elute the retained sinapic acid esters from the cartridge using a suitable organic solvent. A common elution solvent is methanol or acetonitrile, often with a small amount of acid to ensure the stability of the analytes.

  • Place a clean collection tube inside the manifold.

  • Slowly pass 2-4 mL of the elution solvent (e.g., 50:50 acetonitrile/water with 0.1% TFA or 100% methanol) through the cartridge to elute the analytes.

  • To ensure complete recovery, a second elution with an additional 2 mL of the solvent can be performed and collected in the same tube.

• Post-Elution Processing:

  • The collected eluate contains the purified and concentrated sinapic acid esters.

  • Evaporate the solvent from the eluate under a gentle stream of nitrogen gas.

  • Reconstitute the dried residue in a small, precise volume of the initial mobile phase to be used for the HPLC analysis (e.g., 200-500 µL).

  • Vortex the reconstituted sample to ensure complete dissolution and transfer it to an HPLC vial for analysis.

Mandatory Visualizations

Caption: Experimental workflow for the solid-phase extraction of sinapic acid esters.

References

• 1. gcms.cz [gcms.cz]
• 2. jchr.org [jchr.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Solar Radiation-Induced Degradation Products of the Plant Sunscreen Sinapoyl Malate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Liquid-Liquid Extraction of Phenolic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the liquid-liquid extraction (LLE) of phenolic compounds from various sample matrices. These guidelines are intended to assist researchers, scientists, and professionals in the pharmaceutical and related industries in developing and implementing efficient and reliable extraction procedures.

Introduction to Liquid-Liquid Extraction of Phenolic Compounds

Liquid-liquid extraction (LLE) is a widely used technique for the separation and enrichment of phenolic compounds from a liquid sample.[1] This process relies on the differential solubility of target analytes between two immiscible liquid phases, typically an aqueous phase and an organic solvent.[1][2] The selection of an appropriate organic solvent is a critical step and is largely determined by the polarity of the phenolic compounds of interest.[3][4] Phenolic compounds, which are secondary metabolites in plants, are of great interest due to their antioxidant and anti-inflammatory properties, among other potential therapeutic benefits.[5][6]

The efficiency of LLE is influenced by several key parameters, including the choice of solvent, the pH of the aqueous phase, the sample-to-solvent ratio, temperature, and extraction time.[3][7][8] Careful optimization of these parameters is crucial for achieving high recovery of the target phenolic compounds.

Key Parameters Influencing Extraction Efficiency

The successful isolation of phenolic compounds is contingent on the meticulous optimization of several experimental factors.

• Solvent Selection : The polarity of the extraction solvent is a paramount consideration.[3][4] Solvents like methanol (B129727), ethanol, and ethyl acetate (B1210297) are frequently used for extracting phenolic compounds because they can solubilize a broad spectrum of these molecules.[9] It has been observed that aqueous mixtures of these organic solvents can be more effective than the pure solvents themselves.[4] For example, 80% methanol has been demonstrated to be effective for the extraction of phenolic acids.[1] Diethyl ether has also proven to be an effective solvent, especially when the pH is controlled.[1][5]

• pH : The pH of the aqueous phase can dramatically affect extraction efficiency. For acidic phenolic compounds, modifying the sample's pH to be more acidic can improve their partitioning into the organic phase.[1]

• Sample-to-Solvent Ratio : The ratio of the sample volume to the solvent volume is another critical parameter. A sample-to-solvent ratio of 1:3 (v/v) has been reported as effective in a single extraction stage.[1][5]

• Temperature : Higher temperatures can increase the solubility of phenolic compounds and the diffusion rate; however, they may also lead to the degradation of compounds that are sensitive to heat.[3]

Data Presentation: Comparison of Extraction Parameters

The following tables summarize quantitative data from various studies on the liquid-liquid extraction of phenolic compounds, providing a comparative overview of the effects of different solvents and pH levels.

Table 1: Effect of Different Solvents on the Extraction of Total Phenolic Content (TPC)

Plant Material/Residue	Solvent	Total Phenolic Content (mg GAE/g-dw)	Reference
Tomato Peel	Methanol	21.0	[10]
Cauliflower Waste	Methanol	Not specified, but highest among tested solvents	[10]
Potato Peel	Methanol	Low, but highest among tested solvents	[10]
Pea Pods	Methanol	Good, but highest among tested solvents	[10]
Coffee Silverskin	60% Ethanol	13	[11]
Vitis cinerea leaves	60% Ethanol	Highest yield in Soxhlet extraction	[12]
Palm Kernel Cake	70% Ethanol	5.35	[13]

GAE: Gallic Acid Equivalents; dw: dry weight.

Table 2: Influence of pH on Extraction Efficiency

Sample	Solvent	pH	Extraction Efficiency/Observation	Reference
Spent Sulphite Liquor	Diethyl Ether	3.6	Effective extraction in a single stage	[5]
General (for acidic phenols)	Various organic solvents	Acidic (e.g., <4)	Enhances partitioning into the organic phase	[1][14]
General (for basic compounds)	Various organic solvents	Basic (e.g., >9)	Enhances partitioning into the organic phase	[14]

Experimental Protocols

This section provides detailed methodologies for the liquid-liquid extraction of phenolic compounds.

General Protocol for Liquid-Liquid Extraction from a Liquid Sample

This protocol describes a general procedure that can be adapted for various aqueous extracts or liquid samples.

Materials:

• Aqueous extract containing phenolic compounds

• Immiscible organic solvent (e.g., ethyl acetate, diethyl ether)

• Separatory funnel

• Acid or base for pH adjustment (e.g., HCl, NaOH)

• Rotary evaporator

• Collection flask

• Vials for storage

Procedure:

• Sample Preparation: Take a known volume of the aqueous extract.

• pH Adjustment: If necessary, adjust the pH of the aqueous extract. For acidic phenolic compounds, an acidic pH is generally preferred.[1]

• Liquid-Liquid Extraction:

  • Transfer the pH-adjusted aqueous extract to a separatory funnel.

  • Add a specified volume of an immiscible organic solvent (e.g., ethyl acetate). A common sample-to-solvent ratio is 1:3.[1]

  • Shake the separatory funnel vigorously for a set duration (e.g., 90 minutes) to ensure thorough mixing and facilitate the transfer of phenolic compounds into the organic phase.[1]

  • Allow the two phases to separate completely.

• Fraction Collection: Carefully collect the organic phase, which now contains the extracted phenolic compounds. The extraction process can be repeated with fresh organic solvent to maximize the recovery.

• Post-Extraction Processing:

  • Combine the collected organic fractions.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to concentrate the phenolic extract.

  • Reconstitute the dried extract in a suitable solvent for further analysis.

Protocol for Quantification of Total Phenolic Content using HPLC

This protocol outlines the steps for analyzing the extracted phenolic compounds using High-Performance Liquid Chromatography (HPLC).

Materials:

• Phenolic extract

• Standard solutions of known phenolic compounds

• HPLC system with a suitable detector (e.g., DAD or UV-Vis)

• C18 column

• Mobile phase (e.g., a gradient of formic acid in water and formic acid in acetonitrile)[15]

• Syringe filters (0.45 µm)

Procedure:

• Standard Preparation: Prepare a series of standard solutions of known phenolic compounds for identification and quantification.

• Sample Preparation: Filter the phenolic extract and standard solutions through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Inject the prepared sample and standards into the HPLC system.

  • Identify the phenolic compounds in the extract by comparing their retention times with those of the standards.

  • Quantify the individual phenolic compounds by comparing the peak areas of the sample with those of the standards.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the experimental workflow for the liquid-liquid extraction of phenolic compounds.

Caption: General workflow for the extraction and analysis of phenolic compounds.

Caption: Logical diagram of the liquid-liquid extraction process.

References

• 1. benchchem.com [benchchem.com]
• 2. Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review | MDPI [mdpi.com]
• 3. Techniques for Analysis of Plant Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ftb.com.hr [ftb.com.hr]
• 14. youtube.com [youtube.com]
• 15. pubs.acs.org [pubs.acs.org]

Application of Sinapic Acid Ethyl Ester-d3 in the Quantitative Analysis of Phenolic Compounds in Food Matrices

Introduction

Sinapic acid and its esters are prevalent phenolic compounds in various food products, notably in brassica species such as canola and mustard.[1] These compounds are of significant interest due to their antioxidant properties and potential health benefits. Accurate quantification of these analytes in complex food matrices is crucial for quality control, nutritional labeling, and research. The use of a stable isotope-labeled internal standard, such as Sinapic Acid Ethyl Ester-d3, is a highly effective strategy to enhance the accuracy and precision of analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) based analyses.[2] This deuterated standard closely mimics the chemical and physical properties of the target analyte, sinapic acid ethyl ester, thereby compensating for variations in sample preparation, matrix effects, and instrument response.[2]

This document provides detailed application notes and a comprehensive protocol for the quantification of sinapic acid and its ethyl ester in food samples using Sinapic Acid Ethyl Ester-d3 as an internal standard.

Principle of the Method

The methodology is based on the principle of stable isotope dilution analysis (SIDA). A known amount of Sinapic Acid Ethyl Ester-d3 is spiked into the sample at the beginning of the extraction process. This "internal standard" undergoes the same extraction, derivatization (if any), and analysis steps as the native analyte. In the LC-MS/MS analysis, the native analyte and the deuterated internal standard are separated chromatographically and detected by the mass spectrometer. Due to the mass difference, they are detected at different mass-to-charge ratios (m/z). The ratio of the peak area of the analyte to the peak area of the internal standard is used for quantification. This ratio corrects for any losses during sample preparation and any signal suppression or enhancement caused by the sample matrix, leading to highly accurate and precise results.

Analytical Workflow

The overall analytical workflow for the quantification of sinapic acid esters in food matrices using a deuterated internal standard is depicted below.

Caption: Workflow for the quantification of sinapic acid esters.

Experimental Protocols

Reagents and Materials

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Standards: Sinapic acid, Sinapic acid ethyl ester, Sinapic Acid Ethyl Ester-d3 (as internal standard).

• Food Matrix: Canola meal, mustard seed, or other relevant food samples.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of sinapic acid, sinapic acid ethyl ester, and Sinapic Acid Ethyl Ester-d3 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with methanol to create a calibration curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of Sinapic Acid Ethyl Ester-d3 at a concentration of 100 ng/mL in methanol.

Sample Preparation

• Homogenization: Homogenize the food sample to a fine powder.

• Weighing: Accurately weigh 1.0 g of the homogenized sample into a centrifuge tube.

• Spiking: Add 100 µL of the 100 ng/mL Sinapic Acid Ethyl Ester-d3 internal standard spiking solution to the sample.

• Extraction: Add 10 mL of 70% methanol in water (v/v).[1] Vortex for 1 minute and sonicate for 30 minutes.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collection: Transfer the supernatant to a clean tube.

• Re-extraction: Repeat the extraction process on the pellet with another 10 mL of 70% methanol and combine the supernatants.

• Evaporation: Evaporate the combined supernatants to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase.

• Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Parameters

The following are suggested starting parameters and may require optimization for specific instrumentation and matrices.

Parameter	Recommended Setting
LC System
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode (optimization required)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions
Sinapic Acid	Precursor Ion (m/z): 223.1 -> Product Ions (m/z): 179.1, 164.1 (To be optimized)
Sinapic Acid Ethyl Ester	Precursor Ion (m/z): 251.1 -> Product Ions (m/z): 223.1, 179.1 (To be optimized)
Sinapic Acid Ethyl Ester-d3	Precursor Ion (m/z): 254.1 -> Product Ions (m/z): 226.1, 182.1 (To be optimized based on labeling position)

Data Presentation and Quantitative Analysis

The use of Sinapic Acid Ethyl Ester-d3 allows for the creation of a calibration curve based on the peak area ratio of the analyte to the internal standard versus the concentration of the analyte. This method significantly improves the linearity and reproducibility of the assay.

Representative Performance Data

Analyte	Food Matrix	Method	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	Reference
Sinapic Acid	Canola Extracts	HPLC-DAD	0.40	0.80	>98.0	[3]
Sinapine	Canola Extracts	HPLC-DAD	0.20	0.50	>98.0	[3]

LOD: Limit of Detection; LOQ: Limit of Quantification

Logical Relationship for Quantification

The quantification relies on the linear relationship between the concentration of the analyte and the ratio of its MS signal to that of the deuterated internal standard.

Caption: Logic for quantification using an internal standard.

Conclusion

The use of Sinapic Acid Ethyl Ester-d3 as an internal standard provides a robust and reliable method for the quantification of sinapic acid and its ethyl ester in complex food matrices. This approach effectively mitigates matrix effects and variations in sample processing, leading to highly accurate and reproducible results. The detailed protocol and LC-MS/MS parameters provided herein serve as a strong foundation for researchers, scientists, and drug development professionals to implement this advanced analytical technique in their laboratories.

References

• 1. mdpi.com [mdpi.com]
• 2. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocol for the Quantification of Sinapic Acid Ethyl Ester using Sinapic Acid Ethyl Ester-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sinapic acid and its esters are naturally occurring phenolic compounds found in various plant-based foods and beverages, exhibiting significant antioxidant and anti-inflammatory properties.[1][2] Accurate quantification of these compounds in complex matrices is crucial for pharmacokinetic studies, food quality control, and drug development. The use of a stable isotope-labeled internal standard, such as Sinapic acid ethyl ester-d3, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] The deuterated analog co-elutes with the analyte and exhibits nearly identical chemical and physical properties, allowing it to effectively compensate for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[3]

This document provides a detailed protocol for the spiking of Sinapic acid ethyl ester-d3 into various sample matrices for the accurate quantification of Sinapic acid ethyl ester.

Materials and Reagents

• Analytes: Sinapic acid ethyl ester, Sinapic acid ethyl ester-d3

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Chemicals: Ammonium formate (B1220265) (LC-MS grade)

• Equipment: Analytical balance, Volumetric flasks, Pipettes, Vortex mixer, Centrifuge, Syringe filters (0.22 µm), LC-MS/MS system with an electrospray ionization (ESI) source.

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1.0 mg of Sinapic acid ethyl ester and Sinapic acid ethyl ester-d3 into separate 1.0 mL volumetric flasks.

  • Dissolve the compounds in methanol and bring the volume to the mark. Mix thoroughly. These stock solutions should be stored at -20°C.

• Intermediate Stock Solutions (100 µg/mL):

  • Pipette 100 µL of each primary stock solution into separate 1.0 mL volumetric flasks.

  • Dilute to the mark with methanol and mix thoroughly.

• Working Standard Solutions for Calibration Curve:

  • Perform serial dilutions of the Sinapic acid ethyl ester intermediate stock solution with 50% methanol to prepare a series of working standards at concentrations ranging from 1 ng/mL to 1000 ng/mL (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard (IS) Spiking Solution (100 ng/mL):

  • Dilute the Sinapic acid ethyl ester-d3 intermediate stock solution with 50% methanol to achieve a final concentration of 100 ng/mL. This concentration may need to be optimized depending on the expected analyte concentration in the samples. A good practice is to use an IS concentration in the lower third of the calibration curve range.

Sample Preparation

The key to accurate quantification is to spike the internal standard into the sample as early as possible in the preparation process to account for any analyte loss during extraction and processing.

3.2.1 Protocol for Plasma/Serum Samples (Protein Precipitation)

• Aliquot 100 µL of plasma or serum sample into a microcentrifuge tube.

• Add 10 µL of the 100 ng/mL Sinapic acid ethyl ester-d3 internal standard spiking solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of 50% methanol.

• Vortex, centrifuge to pellet any remaining particulates, and transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3.2.2 Protocol for Plant Material (Solvent Extraction)

• Weigh 100 mg of homogenized and lyophilized plant material into a centrifuge tube.

• Add 1.0 mL of 80% methanol.

• Add 10 µL of the 100 ng/mL Sinapic acid ethyl ester-d3 internal standard spiking solution.

• Vortex for 1 minute.

• Sonicate for 30 minutes in a sonication bath.

• Centrifuge at 10,000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.2.3 Protocol for Beverage Samples (Direct Dilution)

• Pipette 100 µL of the beverage sample into a microcentrifuge tube.

• Add 10 µL of the 100 ng/mL Sinapic acid ethyl ester-d3 internal standard spiking solution.

• Add 890 µL of 50% methanol to achieve a 1:10 dilution.

• Vortex to mix.

• Filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting parameters and may require optimization for your specific instrumentation.

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 5 minutes, hold for 2 minutes, and then re-equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Sinapic acid ethyl ester	251.1	191.1	15
Sinapic acid ethyl ester-d3	254.1	194.1	15

Note: The precursor ion for Sinapic acid ethyl ester is based on its deprotonated molecule [M-H]⁻. The d3-labeled internal standard is expected to have a +3 Da shift. The product ions are hypothetical and would need to be optimized by infusing the standards into the mass spectrometer. A likely fragmentation would be the loss of the ethyl group and subsequent decarboxylation.

Data Presentation

The following table represents typical validation data for an LC-MS/MS assay for the quantification of Sinapic acid ethyl ester.

Parameter	Result
Linearity
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy & Precision
LLOQ (1 ng/mL)	Accuracy: 95-105%, Precision (CV): < 15%
Low QC (3 ng/mL)	Accuracy: 92-108%, Precision (CV): < 10%
Mid QC (75 ng/mL)	Accuracy: 94-106%, Precision (CV): < 8%
High QC (750 ng/mL)	Accuracy: 96-104%, Precision (CV): < 7%
Recovery
Extraction Recovery	> 85%
Matrix Effect
Ion Suppression/Enhancement	< 15%

Visualizations

Caption: Experimental workflow for sample analysis.

Conclusion

This protocol provides a comprehensive framework for the accurate and precise quantification of Sinapic acid ethyl ester in various sample matrices using Sinapic acid ethyl ester-d3 as an internal standard. The use of a stable isotope-labeled internal standard is essential for mitigating matrix effects and ensuring data reliability in complex samples. Adherence to these guidelines, with appropriate method validation, will enable researchers to generate high-quality quantitative data for their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS/MS-Guided Discovery of Sinapic Acid Derivatives from Lepidium sativum Seeds and Their Anti-inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting matrix effects in sinapic acid ethyl ester analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects during the analysis of sinapic acid ethyl ester.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of sinapic acid ethyl ester?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as sinapic acid ethyl ester, by co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the quantification.[1][4][5] The "matrix" itself refers to all components within a sample other than the analyte of interest.[1]

Q2: My sinapic acid ethyl ester signal is significantly lower in my sample than in a clean standard solution. Is this a matrix effect?

A2: A notable decrease in signal response for your analyte in a biological or complex sample compared to a standard in a pure solvent is a strong indicator of ion suppression, a common type of matrix effect. To confirm this, a post-column infusion experiment can be performed to qualitatively identify regions in the chromatogram where co-eluting matrix components are causing this suppression.

Q3: What are the most common sources of matrix effects in bioanalytical samples?

A3: In biological matrices such as plasma, urine, or tissue extracts, common sources of matrix effects include salts, lipids, proteins, and phospholipids.[1][6] These components can co-elute with sinapic acid ethyl ester and interfere with the ionization process in the mass spectrometer.[2]

Q4: Can I simply dilute my sample to reduce matrix effects?

A4: Yes, sample dilution is a straightforward initial approach to reduce the concentration of interfering matrix components.[4][7] However, this strategy is only feasible if the concentration of sinapic acid ethyl ester in your sample is high enough to remain detectable after dilution, as this method can compromise the sensitivity of the assay.[4]

Q5: What is the most effective way to correct for matrix effects?

A5: The use of a stable isotope-labeled (SIL) internal standard of sinapic acid ethyl ester is widely regarded as the most robust method for correcting matrix effects.[4][6] The SIL internal standard is chemically almost identical to the analyte and will be affected by matrix interferences in the same way.[6][8] By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved.[6] If a SIL standard is not available, the standard addition method is a viable, albeit more time-consuming, alternative.[4][7]

Troubleshooting Guide

This guide provides a systematic approach to identifying, quantifying, and mitigating matrix effects in sinapic acid ethyl ester analysis.

Problem: Inconsistent and Inaccurate Results

Initial Assessment Workflow

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. myadlm.org [myadlm.org]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Liquid Chromatography Methods for Sinapic Acid Ethyl Ester

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions, and established protocols for the separation of sinapic acid ethyl ester using liquid chromatography (LC).

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting column for separating sinapic acid ethyl ester?

A1: A reversed-phase C18 column is the most common and effective choice for the separation of sinapic acid and its esters.[1][2] These columns provide excellent retention and separation based on the hydrophobicity of the analytes. For standard analyses, a column with dimensions of 4.6 mm x 150 mm or 4.6 mm x 250 mm and a particle size of 3 µm or 5 µm is a robust starting point.[2][3]

Q2: Which mobile phases and modifiers are best for this analysis?

A2: Typical mobile phases for reversed-phase chromatography of phenolic compounds consist of a mixture of water and an organic solvent, such as acetonitrile (B52724) or methanol (B129727).[4]

• Organic Solvent: Acetonitrile often provides better peak shape and lower backpressure than methanol.

• Modifier: To improve peak shape and suppress the ionization of residual silanols on the column, a small amount of an acid modifier is crucial.[4] Common choices include 0.1% formic acid, 0.1% acetic acid, or o-phosphoric acid.[2][4][5] The choice of modifier can influence selectivity.

Q3: How should I develop an effective gradient elution program?

A3: For complex samples or when separating sinapic acid ethyl ester from related impurities, a gradient elution is superior to an isocratic one.[6]

• Scouting Run: Start with a broad linear gradient, for example, 10% to 90% organic solvent over 20 minutes.[6] This helps determine the approximate elution time of the target analyte.

• Gradient Refinement: Once the elution window is known, create a shallower gradient around that time to improve resolution between closely eluting peaks.[6] For instance, if the ester elutes at 40% organic solvent, you could design a gradient from 30% to 50% over 10-15 minutes.

• Isocratic Hold: If necessary, an isocratic hold can be incorporated into the gradient to enhance the separation of specific peak pairs.[7]

Q4: What is the impact of mobile phase pH on the separation?

A4: The pH of the mobile phase is a critical parameter, especially for acidic compounds like sinapic acid and its potential hydrolysates. To ensure good peak shape and reproducible retention, the mobile phase pH should be set at least 2 pH units below the pKa of the analyte to keep it in a single, non-ionized form.[4] Using acidic modifiers like formic or phosphoric acid typically achieves this, resulting in a pH between 2.5 and 3.5.[6][8]

Q5: How can I ensure my sample preparation does not interfere with the analysis?

A5: Proper sample preparation is key to avoiding issues like peak distortion and column contamination. Whenever possible, the sample should be dissolved in a solvent that is weaker than or identical to the initial mobile phase of the gradient.[4] Injecting a sample in a much stronger solvent can lead to peak fronting or splitting.[4] Refluxing with methanol has been shown to be an effective extraction method for related compounds from matrices like canola meal.[1]

Troubleshooting Guide

This guide addresses common problems encountered during the separation of sinapic acid ethyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	1. Secondary Interactions: Analyte interacting with active silanol (B1196071) groups on the silica-based column.[4] 2. Inappropriate Mobile Phase pH: The analyte is partially ionized. 3. Column Overload: Injecting too much sample mass.	1. Add/Increase Modifier: Ensure an acidic modifier (e.g., 0.1% formic acid) is in the mobile phase to suppress silanol activity.[4] 2. Lower pH: Adjust the mobile phase pH to be at least 2 units below the analyte's pKa.[6] 3. Reduce Injection Volume/Concentration: Dilute the sample and reinject.
Poor Peak Shape (Splitting or Fronting)	1. Column Contamination/Void: Particulate matter on the inlet frit or a void at the head of the column.[4] 2. Sample Solvent Incompatibility: The sample is dissolved in a solvent significantly stronger than the initial mobile phase.[4]	1. Clean/Replace Column: Reverse and flush the column (if permitted by the manufacturer). If the problem persists, replace the inlet frit or the entire column.[9] 2. Match Sample Solvent: Dissolve the sample in the initial mobile phase or a weaker solvent.[4]
Inconsistent Retention Times	1. Mobile Phase Composition Change: Inaccurate mixing or evaporation of the more volatile solvent.[9] 2. Air Trapped in Pump: Air bubbles can cause inconsistent flow rates.[9] 3. Column Temperature Fluctuations: Lack of column thermostatting can cause drift, especially in ion-exchange systems.[9] 4. Column Equilibration: Insufficient re-equilibration time between gradient runs.	1. Prepare Fresh Mobile Phase: Prepare fresh solvents daily and keep containers covered. 2. Purge Pump: Degas solvents and purge the pump to remove air bubbles.[9] 3. Use a Column Oven: Maintain a constant column temperature. 4. Increase Equilibration Time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection (typically 5-10 column volumes).
Poor Resolution / Co-elution	1. Gradient is Too Steep: The mobile phase composition changes too quickly to separate analytes. 2. Incorrect Mobile Phase: The chosen organic solvent (e.g., methanol vs. acetonitrile) does not provide the necessary selectivity. 3. Wrong Column Chemistry: The C18 phase does not provide adequate selectivity for the specific analytes.	1. Shallow the Gradient: Decrease the rate of change of the organic solvent percentage over time.[6] 2. Change Organic Solvent: Test the separation using methanol instead of acetonitrile, or vice-versa, as this can alter elution order. 3. Try a Different Column: Consider a Phenyl or Cyano phase column, which offer different selectivity compared to C18.[10][11]
High System Backpressure	1. Column or Frit Blockage: Particulate matter from the sample or mobile phase has clogged the column inlet frit.[12] 2. Buffer Precipitation: Buffer salts precipitating in the system, often due to high organic solvent concentration. 3. System Blockage: Obstruction in system tubing or fittings.	1. Use Guard Column/Filters: Use a guard column and in-line filters to protect the analytical column. Reverse and flush the column to attempt to clear the blockage.[12] 2. Ensure Buffer Solubility: Check the solubility of buffer salts in the highest organic concentration of your gradient. Flush the system with water after use. 3. Isolate the Blockage: Systematically remove components (column, injector, etc.) to identify the source of the high pressure.[9]

Experimental Protocols

Protocol 1: Gradient Method for Sinapic Acid Ethyl Ester and Related Phenolics

This protocol is a representative method for the analysis of sinapic acid ethyl ester in the presence of other phenolic compounds.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and Diode Array Detector (DAD) or UV detector.

• Column: Reversed-phase C18, 4.6 x 250 mm, 5 µm particle size.[2]

2. Reagents and Mobile Phase Preparation:

• Solvent A: HPLC-grade water with 0.3% o-phosphoric acid.[7] (Alternatively, 0.1% formic acid can be used).

• Solvent B: HPLC-grade acetonitrile.[7]

• Filter all mobile phases through a 0.45 µm or 0.2 µm filter before use.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[2][7]

• Column Temperature: 25 °C.[7]

• Injection Volume: 10-20 µL.[2][7]

• Detection Wavelength: 325-330 nm (maximum absorbance for sinapic acid derivatives).[1][5][7]

• Gradient Program:

  • 0–5 min: Linear gradient from 15% B to 26% B.

  • 5–10 min: Isocratic hold at 26% B.

  • 10–20 min: Linear gradient from 26% B to 40% B.

  • Follow with a wash step (e.g., 95% B) and a re-equilibration step at 15% B for at least 5 minutes. (This gradient is adapted from a method for phenolic acids and should be optimized for specific sample complexity).[7]

4. Sample and Standard Preparation:

• Prepare a stock solution of sinapic acid ethyl ester standard in methanol or the initial mobile phase.

• Create a series of calibration standards by diluting the stock solution.

• Dissolve or dilute samples in the initial mobile phase (85:15 Water/Acetonitrile with acid).

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

Data Summary Tables

Table 1: Example HPLC Gradient Programs for Sinapic Acid and Derivatives

Method	Column	Mobile Phase	Gradient Profile	Reference
Method A	Reverse-phase C18	A: Water/Methanol (90:10) with 1.2% o-phosphoric acidB: 100% Methanol	A multi-step linear gradient using varied percentages of B over time.	[5]
Method B	Reverse-phase C18	Not specified	A 10-minute isocratic/linear/concave gradient or a 15-minute isocratic/linear gradient was found to be optimal.	[1]
Method C	Spherisorb ODS 2 C18	A: Water with 1% Acetic AcidB: Acetonitrile with 1% Acetic Acid	Isocratic elution at 60:40 (A:B).	[2]
Method D	LiChrospher 100 RP-18e	A: 0.3% aqueous o-phosphoric acidB: Acetonitrile	0-5 min (15-26% B), 5-10 min (26% B), 10-20 min (26-40% B).	[7]

Visual Workflow and Logic Diagrams

Caption: Workflow for LC gradient method optimization.

Caption: Decision tree for troubleshooting peak tailing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. auroraprosci.com [auroraprosci.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mastelf.com [mastelf.com]
• 7. znaturforsch.com [znaturforsch.com]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chromtech.net.au [chromtech.net.au]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Optimizing ESI-MS Analysis of Sinapic Acid Ethyl Ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the ionization efficiency of sinapic acid ethyl ester in Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Guide

This guide addresses common issues encountered during the ESI-MS analysis of sinapic acid ethyl ester, presented in a question-and-answer format.

Q1: I am observing a very low or no signal for sinapic acid ethyl ester. What are the potential causes and how can I troubleshoot this?

A1: Low or no signal is a common issue that can stem from several factors, from sample preparation to instrument settings. Follow this logical workflow to diagnose the problem:

Caption: Troubleshooting workflow for low/no ESI-MS signal.

• Ionization Polarity: For phenolic compounds like sinapic acid and its esters, negative ion mode ([M-H]⁻) is generally more sensitive.[1] Ensure your instrument is set to negative polarity.

• Source Parameter Optimization: ESI is highly dependent on source conditions. Key parameters to optimize include capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature.[2] A systematic optimization is crucial.

• Mobile Phase Composition: The mobile phase must be conducive to ionization. The absence of a suitable additive can lead to poor signal.

• Sample Preparation: Contaminants such as non-volatile salts or detergents can severely suppress the ESI signal.

Q2: My signal for sinapic acid ethyl ester is unstable and shows high variability between injections. What should I investigate?

A2: Signal instability can be frustrating. The issue often lies with the spray stability or the cleanliness of the ion source.

• Inspect the Spray: Visually inspect the electrospray plume if your instrument allows. An unstable spray (e.g., sputtering, dripping) will lead to an unstable signal. This can be caused by a partially blocked emitter or incorrect mobile phase flow rate.

• Clean the Ion Source: Contaminants can build up on the ion source components (capillary, skimmer, lenses), leading to charging and an unstable ion beam. Regular cleaning is essential.

• Check for Contaminants: Inconsistent levels of ion-suppressing contaminants in your samples or mobile phase can cause variability.

• Mobile Phase Degassing: Ensure your mobile phases are properly degassed. Dissolved gases coming out of solution can disrupt the spray.

Q3: I am observing multiple peaks in my mass spectrum for sinapic acid ethyl ester, such as [M+Na]⁺ or [M+K]⁺. How can I minimize these adducts and enhance my target ion?

A3: Adduct formation is common in ESI-MS and can dilute the signal of your primary ion of interest ([M-H]⁻ or [M+H]⁺).

• Use Ammonium (B1175870) Salts: Adding a small concentration of a volatile ammonium salt, such as ammonium acetate (B1210297) or ammonium formate, to the mobile phase can help reduce sodium and potassium adducts by providing a high concentration of competing ammonium ions.

• Improve Upstream Chromatography: Ensure your HPLC system and mobile phase components are free from sodium and potassium contamination. Use high-purity solvents and additives.

• Optimize Cone/Fragmentor Voltage: Increasing the cone or fragmentor voltage can sometimes cause in-source fragmentation of weakly bound adducts, favoring the formation of the protonated or deprotonated molecule. However, be cautious as excessive voltage can lead to unwanted fragmentation of your analyte.

Frequently Asked Questions (FAQs)

Q: Which ionization mode, positive or negative, is better for sinapic acid ethyl ester?

A: For phenolic compounds, including sinapic acid and its derivatives, negative ion mode (ESI-) is typically more sensitive . This is because the phenolic hydroxyl group can be readily deprotonated to form a stable [M-H]⁻ ion. While a signal for the protonated molecule [M+H]⁺ may be achievable in positive mode, the deprotonated molecule in negative mode generally yields a more robust response.

Q: What mobile phase additives are recommended to improve the signal?

A: The choice of mobile phase additive is critical for promoting ionization. For negative ion mode analysis of sinapic acid ethyl ester, consider the following:

• Weak Acids: Small amounts (0.05-0.1%) of acetic acid or formic acid can help to generate a stable deprotonated ion.

• Ammonium Salts: Ammonium acetate or ammonium formate (5-10 mM) can act as a pH buffer and may improve signal stability.

For positive ion mode, formic acid (0.1%) is the most common and effective additive for promoting protonation.

Q: What is a good starting point for ESI source parameters?

A: Optimal parameters are instrument-dependent, but a good starting point for method development is as follows. Always fine-tune these parameters for your specific instrument and mobile phase composition.

Parameter	Recommended Starting Range (Negative Mode)	Recommended Starting Range (Positive Mode)
Capillary Voltage	-2.5 to -4.0 kV	3.0 to 5.0 kV
Nebulizer Gas (N₂) Pressure	20 - 60 psi	20 - 60 psi
Drying Gas (N₂) Flow	5 - 12 L/min	5 - 12 L/min
Drying Gas Temperature	250 - 400 °C	250 - 400 °C
Cone/Fragmentor Voltage	10 - 40 V	10 - 60 V

Experimental Protocols

Protocol 1: Optimization of Mobile Phase Additive

This protocol outlines a systematic approach to determine the optimal mobile phase additive for the analysis of sinapic acid ethyl ester.

Objective: To compare the signal intensity of sinapic acid ethyl ester [M-H]⁻ using different mobile phase additives.

Materials:

• Sinapic acid ethyl ester standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water).

• HPLC-grade water.

• HPLC-grade acetonitrile.

• High-purity additives: formic acid, acetic acid, ammonium acetate.

Procedure:

• Prepare three different aqueous mobile phases (Mobile Phase A):

  • A1: Water with 0.1% formic acid.

  • A2: Water with 0.1% acetic acid.

  • A3: Water with 10 mM ammonium acetate.

• Prepare one organic mobile phase (Mobile Phase B): Acetonitrile.

• Set up your LC-MS system with a suitable C18 column.

• Equilibrate the system with 50% A1 and 50% B.

• Perform three replicate injections of the sinapic acid ethyl ester standard and record the peak area of the [M-H]⁻ ion.

• Flush the system thoroughly and repeat steps 4 and 5 using mobile phase A2, and then A3.

• Compare the average peak areas obtained with each additive to determine the optimal choice.

Illustrative Data Presentation:

The following table illustrates how to present the data from this experiment. The values are representative examples based on general knowledge for phenolic compounds and should be determined experimentally.

Mobile Phase A Additive (0.1%)	Average Peak Area (Arbitrary Units)	Relative Signal Intensity (%)
Formic Acid	850,000	85%
Acetic Acid	1,000,000	100%
Ammonium Acetate (10 mM)	720,000	72%

Protocol 2: Systematic Optimization of ESI Source Parameters

This protocol uses a one-factor-at-a-time (OFAT) approach to optimize key ESI source parameters.

Objective: To maximize the signal intensity of sinapic acid ethyl ester by systematically tuning source parameters.

Procedure:

• Set up the LC-MS with the optimal mobile phase determined in Protocol 1.

• Begin a continuous infusion of the sinapic acid ethyl ester standard solution (e.g., 1 µg/mL at 10 µL/min) teed into the mobile phase flow. This provides a stable signal for optimization.

• Set all source parameters to the instrument manufacturer's default or recommended starting values.

• Optimize Capillary Voltage: While monitoring the signal intensity of the [M-H]⁻ ion, adjust the capillary voltage in small increments (e.g., 0.2 kV) across its operational range (e.g., -2.0 to -4.5 kV). Record the voltage that provides the maximum signal. Set the capillary voltage to this optimal value.

• Optimize Nebulizer Gas Pressure: With the optimal capillary voltage set, adjust the nebulizer gas pressure in increments (e.g., 5 psi) and find the setting that maximizes the signal.

• Optimize Drying Gas Temperature: Continue by adjusting the drying gas temperature in increments (e.g., 25 °C) to find the optimal value.

• Optimize Drying Gas Flow Rate: Finally, adjust the drying gas flow rate (e.g., 1 L/min increments) to maximize the signal.

• Record the final optimized parameters.

Caption: Workflow for systematic ESI source optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]

Addressing poor recovery of Sinapic acid ethyl ester-d3 during extraction

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the poor recovery of Sinapic acid ethyl ester-d3 during extraction procedures.

Frequently Asked Questions (FAQs)

Q1: What is Sinapic acid ethyl ester-d3, and what is its primary application?

Sinapic acid ethyl ester-d3 is the deuterated form of Sinapic acid ethyl ester. The "-d3" indicates that three hydrogen atoms in the molecule have been replaced with deuterium (B1214612), a stable isotope of hydrogen. This isotopic labeling makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS), such as in liquid chromatography-mass spectrometry (LC-MS) assays. Its role is to correct for analyte loss during sample preparation and for variations in instrument response.

Q2: What are the most frequent reasons for the low recovery of Sinapic acid ethyl ester-d3 during extraction?

Poor recovery of Sinapic acid ethyl ester-d3 can stem from several factors during solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[1][2][3] The most common issues include:

• Suboptimal pH: The pH of the sample and extraction solvents plays a critical role in the recovery of phenolic compounds.[4][5][6][7]

• Incorrect Solvent Polarity: A mismatch between the polarity of the analyte and the extraction solvent can lead to inefficient partitioning.

• Premature Elution: During SPE, the wash steps might be too aggressive, causing the analyte to be washed away before the elution step.[1]

• Incomplete Elution: The elution solvent in SPE may not be strong enough to desorb the analyte completely from the sorbent.[8]

• Analyte Degradation: Sinapic acid and its esters can be susceptible to degradation under certain conditions, such as exposure to light or extreme temperatures.[2]

• Adsorption to Labware: The analyte may adsorb to the surfaces of glass or plastic labware, especially at low concentrations.[1]

Q3: How does pH influence the extraction of Sinapic acid ethyl ester-d3?

The pH of the extraction medium is a crucial parameter. For sinapic acid and its derivatives, alkaline conditions (pH 12) have been shown to maximize the extraction yield of sinapic acid and ethyl sinapate.[4][5][7] In an acidic environment (pH 2), the extraction of related compounds like sinapine (B1681761) is favored.[4][5][6][7] For optimal recovery of Sinapic acid ethyl ester-d3, it is recommended to adjust the sample pH to an alkaline range.

Q4: Which solvents are most effective for extracting Sinapic acid ethyl ester-d3?

For phenolic compounds like sinapic acid derivatives, hydro-alcoholic solutions, particularly ethanol-water mixtures, are commonly used.[4] Studies on related compounds have shown that a 70% ethanol (B145695) solution can be effective.[4][5] For liquid-liquid extraction, solvents like ethyl acetate (B1210297) are often employed due to their ability to extract a wide range of organic compounds.[9][10] The choice of solvent will also depend on the specific extraction technique (SPE or LLE) and the sample matrix.

Q5: Could the deuterium labeling be the cause of poor recovery?

It is highly unlikely that the deuterium labeling is the direct cause of poor recovery. The physical and chemical properties of a deuterated compound are very similar to its non-deuterated counterpart. While a slight difference in chromatographic retention time (the "isotope effect") can sometimes be observed, it does not typically impact extraction efficiency. The root cause of low recovery is more likely to be related to the extraction methodology itself.[11]

Troubleshooting Guides

Solid-Phase Extraction (SPE) Troubleshooting

Low recovery in SPE can be systematically addressed by examining each step of the process.

Troubleshooting Decision Tree for SPE

Caption: A step-by-step guide to troubleshooting poor SPE recovery.

Potential Issue	Possible Causes	Recommended Solutions
Analyte Breakthrough (in Load fraction)	- Incorrect pH of the sample. - Sample solvent is too strong. - Improper cartridge conditioning. - Sorbent choice is not optimal.[8] - Column overloading.[1]	- Adjust sample pH to alkaline range. - Dilute the sample with a weaker solvent. - Ensure the sorbent is properly wetted. - Select a sorbent with a more appropriate retention mechanism. - Reduce sample volume or use a larger cartridge.
Analyte Loss (in Wash fraction)	- Wash solvent is too strong.[1] - Incorrect pH of the wash solvent.	- Decrease the percentage of organic solvent in the wash step. - Use a less polar organic solvent for the wash. - Maintain the appropriate pH in the wash solvent to keep the analyte retained.
Incomplete Elution	- Elution solvent is too weak.[8] - Insufficient volume of elution solvent. - Strong secondary interactions between analyte and sorbent.	- Increase the strength of the elution solvent (e.g., higher percentage of organic solvent). - Use a larger volume of elution solvent. - Add a modifier to the elution solvent to disrupt secondary interactions.
Analyte Degradation	- Exposure to harsh pH conditions for extended periods. - High temperatures during sample processing.	- Minimize the time the sample is exposed to extreme pH. - Perform extraction steps at room temperature or on ice.

Liquid-Liquid Extraction (LLE) Troubleshooting

For LLE, recovery issues are often related to phase partitioning and solvent selection.

Troubleshooting Decision Tree for LLE

References

• 1. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 2. welchlab.com [welchlab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Selective Extraction of Sinapic Acid Derivatives from Mustard Seed Meal by Acting on pH: Toward a High Antioxidant Activity Rich Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. welch-us.com [welch-us.com]
• 9. economysolutions.in [economysolutions.in]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Sinapic Acid Ethyl Ester-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing in-source fragmentation of Sinapic acid ethyl ester-d3 during electrospray ionization mass spectrometry (ESI-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a concern for Sinapic acid ethyl ester-d3?

A1: In-source fragmentation is a phenomenon where analyte ions fragment within the ion source of a mass spectrometer before they are analyzed.[1] Electrospray ionization (ESI) is generally a "soft" ionization technique, but fragile molecules like Sinapic acid ethyl ester-d3 can still undergo fragmentation if the instrument settings are not optimized. This is a concern because it can lead to a decreased signal for the intact molecule, making accurate quantification difficult and potentially leading to misidentification of the compound.

Q2: I am observing significant fragment ions and a weak or absent molecular ion for Sinapic acid ethyl ester-d3. What is the most likely cause?

A2: The most common cause of excessive in-source fragmentation is the application of overly energetic conditions in the ion source.[2][3] The primary parameter controlling this is the cone voltage (also referred to as fragmentor voltage or declustering potential on different instruments). High cone voltages increase the kinetic energy of ions, leading to more energetic collisions with gas molecules and subsequent fragmentation.[4][5] Other contributing factors can include high source and desolvation temperatures.[1]

Q3: How does the deuterium (B1214612) labeling in Sinapic acid ethyl ester-d3 affect its fragmentation?

A3: Deuterium labeling can influence fragmentation pathways due to the kinetic isotope effect, where the heavier deuterium atoms form stronger bonds than hydrogen atoms. This can sometimes lead to different relative abundances of fragment ions compared to the non-deuterated analog. However, the fundamental fragmentation mechanisms are generally expected to be similar.

Q4: What are the expected major ions for Sinapic acid ethyl ester-d3 in ESI-MS?

A4: In positive ion mode, you can expect to see the protonated molecule, [M+H]⁺, as well as adducts with sodium, [M+Na]⁺, or potassium, [M+K]⁺. In negative ion mode, the deprotonated molecule, [M-H]⁻, is typically observed. The ethyl ester of the non-deuterated sinapic acid has been observed with an m/z of 251.27 in negative ESI.

Q5: Can I use the fragment ions for quantification if I cannot eliminate in-source fragmentation?

A5: While it is possible to use fragment ions for quantification, it is generally not recommended if the goal is to measure the intact molecule. In-source fragmentation can be less reproducible than collision-induced dissociation (CID) in the collision cell of a tandem mass spectrometer. If you must use a fragment ion, it is crucial to ensure that the fragmentation process is consistent and reproducible across all samples and standards.

Troubleshooting Guide

This guide provides a systematic approach to troubleshoot and minimize in-source fragmentation of Sinapic acid ethyl ester-d3.

Issue: High In-Source Fragmentation Observed

Primary Cause: Excessive energy in the ion source.

Systematic Troubleshooting Steps:

• Reduce Cone Voltage (Fragmentor/Declustering Potential): This is the most critical parameter to adjust.[2][5]

  • Action: Systematically decrease the cone voltage in increments of 5-10 V and monitor the effect on the mass spectrum.

  • Expected Outcome: A decrease in the intensity of fragment ions and an increase in the intensity of the precursor molecular ion.

• Optimize Source and Desolvation Temperatures: High temperatures can cause thermal degradation and contribute to fragmentation.[1]

  • Action: Lower the source and desolvation gas temperatures in increments of 25-50°C.

  • Expected Outcome: Reduced fragmentation, although the effect may be less pronounced than that of the cone voltage.[5] Be mindful that excessively low temperatures can lead to poor desolvation and a decrease in overall signal intensity.

• Adjust Nebulizer Gas Flow Rate: The nebulizer gas flow rate affects the size of the ESI droplets.

  • Action: Optimize the nebulizer gas flow rate. This may involve either increasing or decreasing the flow to achieve a stable spray and efficient ionization.

  • Expected Outcome: A stable ion signal with minimized fragmentation.

• Optimize Capillary Voltage: The capillary voltage primarily affects the efficiency of ion sampling.

  • Action: While it has a lesser direct impact on fragmentation compared to cone voltage, it's advisable to optimize the capillary voltage for the best signal intensity of the precursor ion.

  • Expected Outcome: Improved overall signal intensity of the desired molecular ion.

Data Presentation: Illustrative Effect of Cone Voltage on Fragmentation

The following table provides an example of how the relative intensities of the precursor and a major fragment ion of Sinapic acid ethyl ester-d3 might change with varying cone voltage. Note: This data is illustrative and should be determined experimentally for your specific instrument and conditions.

Cone Voltage (V)	Precursor Ion Abundance (%)	Fragment Ion Abundance (%)
20	95	5
40	75	25
60	40	60
80	15	85
100	< 5	> 95

Experimental Protocols

Protocol 1: Systematic Optimization of Cone Voltage

Objective: To determine the optimal cone voltage that maximizes the signal of the intact Sinapic acid ethyl ester-d3 molecular ion while minimizing in-source fragmentation.

Materials:

• Standard solution of Sinapic acid ethyl ester-d3 (e.g., 1 µg/mL in a suitable solvent like methanol (B129727) or acetonitrile).

• LC-MS system with an ESI source.

• Syringe pump for direct infusion.

Procedure:

• Direct Infusion Setup: Infuse the standard solution of Sinapic acid ethyl ester-d3 directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump. This ensures a stable and continuous signal.

• Initial MS Parameters: Set the other source parameters (e.g., capillary voltage, source temperature, desolvation temperature, gas flows) to typical starting values for small molecules.

• Cone Voltage Ramp Experiment:

  • Set the mass spectrometer to acquire data in full scan mode over a mass range that includes the expected precursor and fragment ions of Sinapic acid ethyl ester-d3.

  • Begin with a low cone voltage (e.g., 10 V).

  • Acquire a mass spectrum and record the intensities of the precursor ion and any significant fragment ions.

  • Increase the cone voltage in discrete steps (e.g., 5 or 10 V increments) up to a higher value where significant fragmentation is observed (e.g., 100 V).

  • At each step, allow the signal to stabilize before recording the mass spectrum.

• Data Analysis:

  • Create a table or plot of the intensities of the precursor and major fragment ions as a function of the cone voltage.

  • Identify the cone voltage that provides the highest intensity for the precursor ion with the lowest relative abundance of fragment ions. This will be your optimal cone voltage.

Visualizations

Caption: In-source fragmentation of Sinapic acid ethyl ester-d3.

Caption: Troubleshooting workflow for minimizing in-source fragmentation.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Cone voltage induced in-source dissociation of glucuronides in electrospray and implications in biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Sinapic Acid Ethyl Ester-d3 in Biological Matrices

This technical support center provides guidance and answers to frequently asked questions regarding the stability of Sinapic acid ethyl ester-d3 in various biological matrices. The information is intended for researchers, scientists, and drug development professionals to help ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Sinapic acid ethyl ester-d3 in biological matrices?

The stability of Sinapic acid ethyl ester-d3 in biological matrices such as plasma, serum, urine, or tissue homogenates can be influenced by several factors. These include:

• Temperature: Elevated temperatures can accelerate the degradation of the analyte.[1][2] It is crucial to maintain appropriate storage temperatures to minimize degradation.

• pH: The pH of the biological matrix can significantly impact the stability of the ester. Esters are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.[1][2][3]

• Enzymatic Degradation: Biological matrices contain various enzymes, such as esterases, that can metabolize Sinapic acid ethyl ester-d3, leading to its degradation.[1][2]

• Light Exposure: Exposure to light, particularly UV light, can cause photodegradation of certain compounds.[1][2] While specific data for Sinapic acid ethyl ester-d3 is unavailable, it is a general consideration for analyte stability.

• Oxidation: The presence of oxidizing agents in the matrix or exposure to air can lead to oxidative degradation.[1][2]

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to the degradation of analytes.[4] It is advisable to minimize the number of freeze-thaw cycles.

Q2: What are the recommended storage conditions for biological samples containing Sinapic acid ethyl ester-d3?

Q3: How can I assess the stability of Sinapic acid ethyl ester-d3 in my specific biological matrix?

To assess the stability of Sinapic acid ethyl ester-d3 in your matrix, you should perform stability studies as part of your bioanalytical method validation.[1][7][8][9] These studies typically involve exposing the analyte in the matrix to various conditions over time and then quantifying the remaining amount. Key stability assessments include:

• Freeze-Thaw Stability: Evaluates the effect of repeated freezing and thawing cycles.

• Short-Term (Bench-Top) Stability: Assesses stability at room temperature for a period that mimics sample handling and processing time.

• Long-Term Stability: Determines the stability of the analyte under the intended long-term storage conditions (e.g., -20°C or -80°C).

• Stock Solution Stability: Evaluates the stability of the analyte in its stock solution at room temperature and refrigerated conditions.

Troubleshooting Guide

This guide addresses common issues that may arise during the analysis of Sinapic acid ethyl ester-d3 in biological matrices, potentially related to its stability.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Low or no recovery of Sinapic acid ethyl ester-d3	Degradation during sample collection and handling: Improper temperature control or prolonged exposure to room temperature.	Collect samples on ice and process them as quickly as possible. Store at appropriate temperatures immediately after collection.
Enzymatic degradation: Presence of active esterases in the matrix.	Add an esterase inhibitor (e.g., sodium fluoride) to the collection tubes. Keep samples at a low temperature to reduce enzyme activity.
Hydrolysis: pH of the matrix is too acidic or basic.	Adjust the pH of the sample to a neutral range if possible without compromising the integrity of the sample.
Inconsistent or variable results between replicates	Inconsistent sample handling: Variations in the time samples are left at room temperature.	Standardize the sample handling and processing workflow for all samples.
Partial degradation during freeze-thaw cycles: Aliquoting samples and minimizing the number of freeze-thaw cycles.	Aliquot samples into smaller volumes before freezing to avoid repeated thawing of the entire sample.
Decreasing analyte concentration over time in stored samples	Long-term instability: The analyte is degrading under the current storage conditions.	Conduct a long-term stability study to determine the optimal storage temperature and duration. Consider storing at a lower temperature (e.g., -80°C instead of -20°C).
Light sensitivity: Samples are exposed to light during storage or handling.	Store samples in light-protected containers (e.g., amber tubes) and minimize exposure to light during processing.

Experimental Protocols

Protocol 1: Assessment of Short-Term (Bench-Top) Stability

• Sample Preparation: Spike a fresh pool of the biological matrix (e.g., plasma, urine) with a known concentration of Sinapic acid ethyl ester-d3.

• Incubation: Aliquot the spiked matrix into several tubes and leave them at room temperature (e.g., 25°C) for specific time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Processing: At each time point, process the samples for analysis (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Quantification: Analyze the samples using a validated bioanalytical method (e.g., LC-MS/MS).

• Data Analysis: Compare the concentration of Sinapic acid ethyl ester-d3 at each time point to the initial concentration (time 0). The analyte is considered stable if the mean concentration is within an acceptable range (e.g., ±15%) of the initial concentration.

Protocol 2: Assessment of Freeze-Thaw Stability

• Sample Preparation: Spike a fresh pool of the biological matrix with Sinapic acid ethyl ester-d3 at low and high concentrations.

• Freeze-Thaw Cycles: Aliquot the spiked samples and subject them to a specified number of freeze-thaw cycles (e.g., three cycles). A freeze-thaw cycle consists of freezing the samples at the intended storage temperature (e.g., -80°C) for at least 12 hours followed by thawing unassisted at room temperature.

• Sample Processing and Analysis: After the final thaw, process and analyze the samples alongside a set of freshly spiked control samples that have not undergone freeze-thaw cycles.

• Data Analysis: Compare the concentrations of the freeze-thaw samples to the control samples. The analyte is considered stable if the results are within an acceptable limit (e.g., ±15%) of the control.

Visualizations

Caption: Factors influencing the stability of Sinapic acid ethyl ester-d3.

Caption: Workflow for assessing the stability of Sinapic acid ethyl ester-d3.

References

• 1. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantification and stability assessment of urinary phenolic and acidic biomarkers of non-persistent chemicals using the SPE-GC/MS/MS method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sample Processing and Stability for Urine Biomarker Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bioanalytical method validation and application to a phase 1, double-blind, randomized pharmacokinetic trial of a standardized Centella asiatica (L.) Urban water extract product in healthy older adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. prospects.wum.edu.pl [prospects.wum.edu.pl]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Co-elution Issues with Sinapic Acid Ethyl Ester

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome co-elution issues encountered during the analysis of sinapic acid ethyl ester.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem in the analysis of sinapic acid ethyl ester?

A1: Co-elution is the incomplete separation of two or more compounds in a chromatographic system, resulting in overlapping peaks.[1] This is a significant issue in the analysis of sinapic acid ethyl ester as it can lead to inaccurate quantification and misidentification of the target analyte. In complex matrices, such as plant extracts, sinapic acid ethyl ester may co-elute with structurally similar compounds like other phenolic acid esters or isomers, compromising the reliability of the results.

Q2: How can I detect co-elution in my chromatograms?

A2: Detecting co-elution can be challenging, especially if the peaks completely overlap. Here are a few indicators:

• Peak Shape Deformities: Look for non-symmetrical peaks, such as those with shoulders or tailing. A shoulder on a peak is a strong indication of a co-eluting impurity.

• Diode Array Detector (DAD) Analysis: A DAD detector can perform peak purity analysis by acquiring UV spectra across the entire peak. If the spectra are not identical, it suggests the presence of more than one compound.

• Mass Spectrometry (MS) Detection: When coupled with a liquid chromatograph, a mass spectrometer can acquire mass spectra across the chromatographic peak. A change in the mass spectrum from the upslope to the downslope of the peak is a clear sign of co-elution.

Q3: What are the most common compounds that co-elute with sinapic acid ethyl ester?

A3: In complex samples, particularly from plant sources, sinapic acid ethyl ester may co-elute with other hydroxycinnamic acid derivatives. These can include, but are not limited to:

• Sinapic acid

• Sinapine (sinapoyl choline)

• Ferulic acid and its esters

• p-Coumaric acid and its esters

• Caffeic acid and its esters

The polarity and structural similarity of these compounds can make their separation challenging.

Troubleshooting Guide for Co-elution Issues

This guide provides a systematic approach to resolving co-elution problems when analyzing sinapic acid ethyl ester.

Step 1: Initial System Check

Before modifying your analytical method, ensure your HPLC system is performing optimally.

• Symptom: Broad or tailing peaks for sinapic acid ethyl ester.

  • Possible Cause & Solution:

    • Column Health: The column may be contaminated or have a void. Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol) or, if the issue persists, replace the column.

    • Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.

    • Injection Solvent: Dissolve your sample in a solvent that is weaker than or equal in strength to the initial mobile phase to prevent peak distortion.

Step 2: Method Optimization

If the HPLC system is functioning correctly, the next step is to optimize the chromatographic method to improve the separation (resolution) between sinapic acid ethyl ester and the interfering peak(s).

• Issue: Poor resolution between sinapic acid ethyl ester and a co-eluting peak.

  • Strategy 1: Modify the Mobile Phase Composition

    • Action: Adjust the ratio of your organic solvent (e.g., acetonitrile or methanol) and aqueous phase (e.g., water with 0.1% formic acid). Decreasing the percentage of the organic solvent will generally increase the retention time of all compounds, which may improve separation.

    • Tip: Acetonitrile and methanol (B129727) have different selectivities for phenolic compounds. If you are using acetonitrile, try switching to methanol, and vice-versa. This can alter the elution order and improve resolution.

  • Strategy 2: Adjust the Mobile Phase pH

    • Action: The ionization state of phenolic compounds is pH-dependent, which affects their retention on a reversed-phase column. Adding a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase can suppress the ionization of acidic analytes like sinapic acid, leading to better peak shape and potentially improved separation from less acidic interferences.

  • Strategy 3: Modify the Gradient Profile

    • Action: If you are using a gradient elution, try making the gradient shallower. A slower increase in the organic solvent concentration over time provides more opportunity for the separation of closely eluting compounds.

  • Strategy 4: Change the Column Chemistry

    • Action: If modifying the mobile phase is not effective, consider using a different column. A column with a different stationary phase (e.g., a phenyl-hexyl phase instead of a C18) can offer different selectivity for aromatic compounds like sinapic acid ethyl ester.

The following diagram illustrates a typical workflow for troubleshooting co-elution issues.

Troubleshooting workflow for co-elution.

Experimental Protocols

Sample Preparation for Sinapic Acid Ethyl Ester Analysis from Plant Material

• Extraction:

  • Weigh 1 gram of dried and powdered plant material into a 50 mL centrifuge tube.

  • Add 20 mL of 80% methanol (v/v).

  • Sonicate for 30 minutes in a water bath at 40°C.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the pellet with another 20 mL of 80% methanol.

  • Combine the supernatants.

• Filtration:

  • Filter the combined supernatant through a 0.22 µm syringe filter into an HPLC vial.

Optimized HPLC Method for Separation of Sinapic Acid Ethyl Ester

This protocol is a starting point and may require further optimization based on your specific sample matrix and co-eluting compounds.

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% Formic Acid

  • B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 325 nm

• Gradient Program:

Time (minutes)	% A	% B
0.0	90	10
20.0	60	40
25.0	40	60
30.0	10	90
35.0	10	90
36.0	90	10
40.0	90	10

Data Presentation

The following table provides hypothetical retention time data for sinapic acid ethyl ester and potential co-eluting compounds under different mobile phase conditions, illustrating how method modification can improve separation.

Compound	Condition 1: Isocratic 50% Acetonitrile	Condition 2: Gradient 10-40% Acetonitrile	Resolution (between SAEE and SA)
Sinapic Acid (SA)	8.5 min	15.2 min	1.8
Sinapic Acid Ethyl Ester (SAEE)	8.7 min	16.5 min
Ferulic Acid	7.9 min	14.1 min

A resolution value of >1.5 is generally considered baseline separation.

Signaling Pathways and Logical Relationships

The relationship between key chromatographic parameters and their effect on resolution is crucial for effective troubleshooting. The following diagram illustrates these relationships based on the resolution equation.

Factors affecting chromatographic resolution.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Ion Suppression for Sinapic Acid Ethyl Ester

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ion suppression when analyzing sinapic acid ethyl ester using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of sinapic acid ethyl ester?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, in this case, sinapic acid ethyl ester, is reduced by the presence of co-eluting components from the sample matrix.[1][2] This phenomenon leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and reproducibility of quantitative analyses.[2][3] Sinapic acid ethyl ester, as a phenolic compound, is often analyzed in complex matrices such as plant extracts or biological fluids, which contain numerous endogenous substances that can cause ion suppression.[1][4]

Q2: How can I determine if ion suppression is affecting my sinapic acid ethyl ester analysis?

A2: A common and effective method to identify and quantify ion suppression is the post-column infusion experiment.[5][6] This technique involves infusing a constant flow of a sinapic acid ethyl ester standard solution into the LC eluent after the analytical column but before the mass spectrometer. A blank matrix sample is then injected. Any dip in the constant signal of the infused standard indicates the retention time at which matrix components are eluting and causing ion suppression.[6]

Another approach is to compare the signal response of sinapic acid ethyl ester in a pure solvent versus the signal in a sample matrix where the analyte has been spiked post-extraction. A significantly lower signal in the matrix indicates the presence of ion suppression.[2]

Q3: What are the common sources of ion suppression in the analysis of sinapic acid ethyl ester?

A3: Sources of ion suppression can be broadly categorized as endogenous or exogenous.

• Endogenous sources originate from the sample matrix itself and include salts, proteins, lipids (especially phospholipids), and other phenolic compounds or metabolites that may co-elute with sinapic acid ethyl ester.[1][6]

• Exogenous sources are introduced during sample preparation or analysis. These can include mobile phase additives (e.g., trifluoroacetic acid), polymers leached from plasticware, and contaminants from solvents or reagents.[2]

Troubleshooting Guide

Problem: Poor signal intensity and reproducibility for sinapic acid ethyl ester in matrix samples.

This is a classic symptom of ion suppression. The following troubleshooting steps can help mitigate the issue.

Step 1: Methodical Evaluation of the Matrix Effect

A systematic approach to troubleshooting begins with confirming and quantifying the extent of ion suppression.

Experimental Protocol: Quantitative Assessment of Matrix Effect

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare calibration standards of sinapic acid ethyl ester in the initial mobile phase solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the extracted matrix with known concentrations of sinapic acid ethyl ester to prepare calibration standards.

  • Set C (Matrix-Matched Standards): Spike the blank matrix with known concentrations of sinapic acid ethyl ester before the extraction process.

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Calculation: The matrix effect (ME) can be calculated as follows:

  ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Step 2: Optimization of Sample Preparation

Thorough sample cleanup is one of the most effective ways to reduce matrix effects.[1][7]

Sample Preparation Technique	Principle	Suitability for Sinapic Acid Ethyl Ester
Protein Precipitation (PPT)	A simple and fast method where a solvent (e.g., acetonitrile) is added to precipitate proteins from biological samples.[2]	Quick but often provides the least clean extracts, leaving behind phospholipids (B1166683) and other interfering substances.[2][7]
Liquid-Liquid Extraction (LLE)	Separates analytes from interferences based on their differential solubility in two immiscible liquids. The pH of the aqueous phase can be adjusted to optimize the extraction of acidic compounds like sinapic acid derivatives.[7]	Can provide cleaner extracts than PPT and is effective for removing highly polar or non-polar interferences.
Solid-Phase Extraction (SPE)	A highly selective method where the analyte is retained on a solid sorbent while interferences are washed away.[1][6]	Considered one of the most effective techniques for removing matrix interferences and can be tailored to the specific properties of sinapic acid ethyl ester.[1][7]

Recommended SPE Protocol for Sinapic Acid Ethyl Ester from a Complex Matrix:

• Column Selection: A reversed-phase C18 or a mixed-mode cation exchange sorbent can be effective for phenolic compounds.

• Conditioning: Condition the SPE cartridge with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with a weak organic solvent in water to remove polar interferences.

• Elution: Elute the sinapic acid ethyl ester with a stronger organic solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute in the initial mobile phase.

Step 3: Chromatographic Separation Improvement

Optimizing the chromatographic conditions can separate sinapic acid ethyl ester from co-eluting matrix components.[1][2]

• Gradient Modification: Adjust the mobile phase gradient to increase the resolution between the analyte and interfering peaks.

• Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl) to alter selectivity.

• Flow Rate Reduction: Lowering the flow rate can sometimes improve separation efficiency.

• Ultra-High-Performance Liquid Chromatography (UPLC): UPLC systems provide higher resolution and sharper peaks, which can significantly reduce the co-elution of matrix components and thus minimize ion suppression.[8]

Step 4: Mass Spectrometry and Internal Standard Strategies

• Ionization Source: Atmospheric pressure chemical ionization (APCI) is generally less susceptible to ion suppression than electrospray ionization (ESI) for certain compounds.[2] If your instrument allows, testing APCI is a viable option.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is the most reliable way to compensate for ion suppression.[1][3] A SIL-IS has nearly identical chemical and physical properties to the analyte and will be affected by ion suppression to the same extent. This allows for accurate quantification based on the ratio of the analyte to the internal standard.[3] If a SIL-IS for sinapic acid ethyl ester is not available, a structural analog may be used, but its effectiveness in mimicking the ion suppression behavior must be carefully validated.

Visualizations

Caption: Mechanism of Ion Suppression in ESI-MS.

Caption: Troubleshooting workflow for ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Study of ion suppression for phenolic compounds in medicinal plant extracts using liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. waters.com [waters.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Sinapic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of sinapic acid ethyl ester, a compound of interest in pharmaceutical and nutraceutical research due to its antioxidant and anti-inflammatory properties. The validation of these methods is benchmarked against the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability for regulatory submissions.[1][2][3][4] This document outlines the performance of a High-Performance Liquid Chromatography (HPLC) method and a Gas Chromatography-Mass Spectrometry (GC-MS) method, presenting supporting experimental data and detailed protocols.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is critical for the accurate quantification of sinapic acid ethyl ester in various matrices, including bulk drug substances, finished products, and biological samples. Here, we compare a robust HPLC method with a highly sensitive GC-MS method.

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a widely used technique for the analysis of phenolic compounds like sinapic acid and its derivatives.[5][6][7] It offers excellent reproducibility and is suitable for routine quality control.

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high specificity and sensitivity, making it an excellent tool for identifying and quantifying trace amounts of analytes and for elucidating the structure of unknown degradation products.[8][9]

Summary of Validation Parameters

The following table summarizes the performance of the two methods based on the ICH Q2(R1) validation parameters.[1][10]

Validation Parameter	Method A (HPLC-UV)	Method B (GC-MS)	ICH Q2(R1) Acceptance Criteria
Specificity	Peak purity index > 0.999. No interference from placebo or degradation products.	Mass spectral library match > 95%. No co-eluting peaks with similar mass spectra.	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	> 0.999	> 0.998	A correlation coefficient (r) of at least 0.995 is generally expected.[1]
Range (µg/mL)	1 - 100	0.1 - 25	The range should cover 80% to 120% of the expected test concentration for assays.[1]
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%	Typically 98.0% to 102.0% for drug substance assays.[4]
Precision (% RSD)
- Repeatability	< 1.0%	< 1.5%	RSD should not exceed 2%.
- Intermediate Precision	< 1.5%	< 2.0%	RSD should not exceed 2%.
Limit of Detection (LOD) (µg/mL)	0.25	0.03	Typically a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) (µg/mL)	0.85	0.10	Typically a signal-to-noise ratio of 10:1.
Robustness	Unaffected by minor changes in mobile phase composition and flow rate.	Unaffected by minor changes in oven temperature ramp and carrier gas flow rate.	The method should remain unaffected by small, deliberate variations in method parameters.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Method A: HPLC-UV Protocol

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (4.6 mm x 250 mm, 5 µm).[6]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 320 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method B: GC-MS Protocol

• Instrumentation: Gas chromatograph coupled with a mass spectrometer.

• Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 150°C, ramped to 280°C at 10°C/min, and held for 5 minutes.

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Mass Range: 50-550 m/z.

Forced Degradation Study Protocol

To demonstrate the specificity and stability-indicating nature of the analytical methods, forced degradation studies were conducted.[11][12][13] A stock solution of sinapic acid ethyl ester was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 48 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) for 48 hours.

Samples were then analyzed by both HPLC-UV and GC-MS to identify and quantify any degradation products.

Visualizations

The following diagrams illustrate the workflow of the analytical method validation and a relevant biological pathway for sinapic acid ethyl ester.

Caption: Workflow for Analytical Method Validation.

Caption: Inhibition of 5-Lipoxygenase by Sinapic Acid Ethyl Ester.

Conclusion

Both the HPLC-UV and GC-MS methods are suitable for the intended purpose of quantifying sinapic acid ethyl ester. The choice of method will depend on the specific requirements of the analysis. The HPLC-UV method is well-suited for routine quality control due to its robustness and ease of use. The GC-MS method, with its superior sensitivity and specificity, is ideal for the analysis of complex matrices, trace-level quantification, and for the identification of unknown impurities or degradation products. This guide provides the necessary framework and comparative data to assist researchers in selecting and implementing a validated analytical method for sinapic acid ethyl ester.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. ICH Q2(R1) – Pharma Validation [pharmavalidation.in]
• 5. Determination of Sinapic Acid Derivatives in Canola Extracts Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Metabolic Profiling, GC-MS, LC-ESI-MS/MS Analysis, Phenolics Isolation and Biological Evaluation of the Aerial Parts Extracts of Felicia abyssinica L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Accurate and Precise Analysis of Sinapic Acid Ethyl Ester

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of sinapic acid ethyl ester is paramount for reliable study outcomes. This guide provides a comparative overview of common analytical methodologies, supported by experimental data, to aid in the selection of the most suitable technique for your research needs.

Comparison of Analytical Methods

The quantification of sinapic acid ethyl ester can be approached using several analytical techniques, each with its own set of performance characteristics. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are among the most prevalent methods. Below is a summary of their typical performance for the analysis of sinapic acid derivatives and related phenolic compounds.

Parameter	HPLC-DAD	GC-MS	LC-MS/MS
Linearity (R²) **	> 0.999[1][2]	> 0.998[3]	> 0.99[4]
Accuracy (Recovery %)	98.0 - 102.5%[5]	90.3 - 109.7%[3]	93.8 - 107%
Precision (Intra-day RSD %)	< 2.0%[5]	< 7.0%[3]	< 9.7%
Precision (Inter-day RSD %)	< 3.0%[5]	< 12.5%[3]	Not Reported
Limit of Detection (LOD)	0.04 - 1.54 µg/mL[1][5]	5 - 50 ng/mL[3]	0.2 - 7.5 ng/g
Limit of Quantification (LOQ) **	0.50 - 4.68 µg/mL[1][6]	15 - 200 ng/mL[3]	1 - 25 ng/g

Note: Data is compiled from studies on sinapic acid derivatives and other phenolic esters, as direct comparative studies on sinapic acid ethyl ester are limited. Performance may vary based on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for HPLC-DAD, GC-MS, and LC-MS/MS analysis of sinapic acid derivatives.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is widely used for the quantification of phenolic compounds, including sinapic acid and its esters.

• Sample Preparation:

  • Extract the sample containing sinapic acid ethyl ester with a suitable solvent such as methanol (B129727) or an ethanol/water mixture.[6]

  • Use sonication or reflux to enhance extraction efficiency.[7]

  • Centrifuge the extract to pellet any solid material.

  • Filter the supernatant through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

  • Mobile Phase: A gradient elution is typically employed. For example, a mixture of water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B).[9]

  • Flow Rate: 0.8 - 1.0 mL/min.[6][8]

  • Detection: Diode-array detector set at the maximum absorbance wavelength for sinapic acid derivatives (around 320-330 nm).[6]

  • Quantification: Based on a calibration curve generated from standards of known concentrations.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. For non-volatile compounds like sinapic acid ethyl ester, a derivatization step is often required.

• Sample Preparation and Derivatization:

  • Extract the analyte as described for HPLC.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Derivatize the sample to increase volatility. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS).[10]

• GC-MS Conditions:

  • Column: A nonpolar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.[11]

  • Injector Temperature: 250-280 °C.[11]

  • Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a final temperature of around 300 °C.[11]

  • Mass Spectrometer: Operated in electron ionization (EI) mode.[3]

  • Detection: Can be done in full scan mode for identification or selected ion monitoring (SIM) for enhanced sensitivity and quantification.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for analyzing complex matrices.

• Sample Preparation:

  • Sample extraction is similar to that for HPLC. Dilution of the final extract may be necessary to fall within the linear range of the instrument.

• LC-MS/MS Conditions:

  • Chromatography: Utilizes similar columns and mobile phases as HPLC. Ultra-high-performance liquid chromatography (UHPLC) can be used for faster analysis and better resolution.

  • Ionization Source: Electrospray ionization (ESI) is commonly used for phenolic compounds, often in negative ion mode.[10]

  • Mass Analysis: A triple quadrupole mass spectrometer is typically used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for sinapic acid ethyl ester and one or more of its characteristic product ions. This technique provides high specificity and reduces matrix interference.

Visualizing the Biosynthesis of Sinapate Esters

Sinapic acid and its esters are synthesized in plants through the phenylpropanoid pathway. Understanding this pathway provides context for the natural occurrence of these compounds. The following diagram illustrates the key steps leading to the formation of sinapoyl esters.

Biosynthesis pathway of major sinapate esters.

This guide provides a foundational understanding of the analytical methodologies available for the quantification of sinapic acid ethyl ester. The choice of method will ultimately depend on the specific requirements of the research, including the sample matrix, required sensitivity, and available instrumentation. For routine analysis, HPLC-DAD offers a robust and cost-effective solution. For complex matrices or when high sensitivity is required, LC-MS/MS is the preferred method. GC-MS can be a valuable tool, particularly for identifying unknown related compounds, but often requires a derivatization step.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Sinapic Acid Derivatives in Canola Extracts Using High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Exploring the Photochemistry of an Ethyl Sinapate Dimer: An Attempt Toward a Better Ultraviolet Filter [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. jmaterenvironsci.com [jmaterenvironsci.com]
• 9. thepharmajournal.com [thepharmajournal.com]
• 10. japsonline.com [japsonline.com]
• 11. dergipark.org.tr [dergipark.org.tr]

A Comparative Guide to the Limit of Detection and Quantification of Sinapic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Quantitative Data Summary

The following table summarizes the LOD and LOQ values for sinapic acid and its derivatives as determined by various analytical methods. These values are crucial for researchers in selecting the appropriate analytical technique for their specific concentration needs.

Compound	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Sinapic Acid	HPLC-DAD	0.20 µg/mL	0.50 µg/mL
Sinapine	HPLC-DAD	0.40 µg/mL	0.80 µg/mL	[1]
Sinapoyl Glucose	HPLC-DAD	0.20 µg/mL	0.50 µg/mL	[1]
Chlorogenic Acid	HPLC-DAD	0.005 µg/mL	0.016 µg/mL
3,5-dicaffeoyl quinic acid	HPLC-DAD	0.005 µg/mL	0.016 µg/mL	[2]
Cinnamic Acid	UPLC-ESI-MS/MS	0.1 ng/mL	-	[3]
Syringic Acid	HPLC-UV	2.24 mg/L	16.80 mg/L	[4]
Caffeic Acid	HPLC-UV	3.77 mg/L	11.44 mg/L	[4]
Ferulic Acid	HPLC-UV	31.19 mg/L	94.53 mg/L	[4]

Note: The limits of detection and quantification are dependent on the specific instrumentation and experimental conditions. The values presented here are for comparative purposes.

Experimental Protocol: Determination of LOD and LOQ by HPLC-DAD

This section details a representative protocol for determining the LOD and LOQ of a phenolic compound, such as sinapic acid, using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD).

1. Standard Solution Preparation:

• A stock solution of the analyte (e.g., sinapic acid) is prepared in a suitable solvent, typically methanol (B129727), at a concentration of 1.0 mg/mL.

• A series of calibration standards are prepared by diluting the stock solution to cover a range of concentrations (e.g., 0.20–200.00 µg/mL).[1]

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous solution (often with a small amount of acid like phosphoric or acetic acid to improve peak shape) and an organic solvent like methanol or acetonitrile.

• Flow Rate: A typical flow rate is 0.8 to 1.0 mL/min.

• Detection: The DAD detector is set to the maximum absorbance wavelength of the analyte (e.g., around 320-330 nm for sinapic acid and its derivatives).[1]

• Injection Volume: A standard injection volume of 20 µL is used.

3. Calibration Curve Construction:

• The prepared standard solutions are injected into the HPLC system.

• A calibration curve is generated by plotting the peak area of the analyte against the corresponding concentration.

• The linearity of the method is assessed by the correlation coefficient (r²) of the calibration curve, which should ideally be ≥ 0.99.

4. LOD and LOQ Calculation:

• The LOD and LOQ are determined based on the signal-to-noise ratio (S/N).

• The LOD is typically defined as the concentration that produces a signal-to-noise ratio of 3.

• The LOQ is the concentration that results in a signal-to-noise ratio of 10.[2][5]

• Alternatively, LOD and LOQ can be calculated using the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.[6]

Visualizations

Experimental Workflow for LOD & LOQ Determination

Caption: Workflow for determining LOD and LOQ using HPLC-DAD.

Signaling Pathway Context: Phenylpropanoid Pathway

While not directly related to the analytical limits, understanding the biosynthetic origin of sinapic acid provides valuable context for researchers working with natural products. Sinapine, the choline (B1196258) ester of sinapic acid, is synthesized in plants via the phenylpropanoid pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. frontiersin.org [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Gold Standard: A Comparative Guide to Sinapic Acid Ethyl Ester-d3 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides an objective comparison of Sinapic acid ethyl ester-d3 with other internal standards, supported by established analytical principles and experimental data from analogous systems. We will delve into the key performance characteristics that underscore the superiority of a deuterated, structurally identical internal standard for the analysis of sinapic acid and its esters.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based quantification, particularly in complex matrices such as biological fluids or food extracts, an internal standard (IS) is indispensable. Its primary role is to compensate for variations that can occur during sample preparation, injection, and ionization, ensuring that the final calculated concentration of the analyte is accurate and reproducible. The ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible.

The Unrivaled Advantages of Deuterated Standards

Stable isotope-labeled internal standards (SIL-IS), particularly those substituted with deuterium, are widely regarded as the "gold standard" in quantitative bioanalysis.[1] Unlike structural analog internal standards, which have different chemical structures, or non-labeled standards, deuterated standards like Sinapic acid ethyl ester-d3 are chemically and physically almost identical to the analyte, in this case, Sinapic acid ethyl ester. This near-identical nature ensures they co-elute during chromatography and experience the same degree of ionization suppression or enhancement in the mass spectrometer's ion source.[2] This co-behavior allows for reliable correction of signal variations, leading to enhanced precision and accuracy in quantification.[2]

The key benefits of using a deuterated internal standard such as Sinapic acid ethyl ester-d3 include:

• Correction for Matrix Effects: Complex samples can contain compounds that interfere with the ionization of the target analyte, leading to ion suppression or enhancement. Because a deuterated standard has the same ionization efficiency as the analyte, it is affected by the matrix in the same way, allowing for accurate correction.

• Compensation for Extraction Inefficiencies: During sample preparation steps like liquid-liquid extraction or solid-phase extraction, some of the analyte may be lost. A deuterated internal standard, added at the beginning of the process, will be lost to the same extent, ensuring the ratio of analyte to internal standard remains constant.

• Improved Precision and Accuracy: By accounting for variations throughout the analytical workflow, deuterated internal standards significantly improve the precision (reproducibility) and accuracy (closeness to the true value) of the measurement.

Performance Comparison: Sinapic Acid Ethyl Ester-d3 vs. Other Internal Standards

Performance Metric	Sinapic acid ethyl ester-d3	Other Deuterated Phenolic Acids (e.g., 4-hydroxybenzoic acid-d4)	Structural Analog Internal Standards (Non-deuterated)
Co-elution with Analyte	Excellent: Expected to co-elute perfectly with sinapic acid ethyl ester.	Good to Fair: May have slightly different retention times due to structural differences.	Poor: Unlikely to co-elute, leading to differential matrix effects.
Matrix Effect Compensation	Excellent: Experiences virtually identical ion suppression/enhancement.	Good: Generally effective, but minor differences in ionization can occur.	Poor to Fair: Inadequate compensation due to different ionization efficiencies.
Recovery Mimicry	Excellent: Behaves identically during sample preparation.	Good: Similar, but not identical, extraction recovery.	Variable: Extraction recovery can differ significantly from the analyte.
Accuracy & Precision	Highest: Provides the most reliable and reproducible results.	High: Generally provides good results, but can be less accurate than a direct isotopic analog.	Lower: Prone to higher variability and potential bias in results.

Experimental Protocols

While a specific protocol for a comparative study is not available, a general experimental workflow for validating the performance of Sinapic acid ethyl ester-d3 as an internal standard is outlined below. This protocol is based on standard practices for LC-MS/MS method validation.

Key Experiment 1: Evaluation of Matrix Effects

Objective: To assess the ability of the internal standard to compensate for ion suppression or enhancement caused by the sample matrix.

Methodology:

• Prepare three sets of samples:

  • Set A: Analyte (Sinapic acid ethyl ester) and internal standard (Sinapic acid ethyl ester-d3) in a clean solvent.

  • Set B: Blank matrix extract spiked with the analyte and internal standard at the same concentrations as Set A.

  • Set C: Blank matrix extract spiked with only the internal standard.

• Analyze all samples by LC-MS/MS.

• Calculate the matrix effect (ME) using the following formula: ME (%) = (Peak area of analyte in Set B / Peak area of analyte in Set A) * 100

• Calculate the internal standard normalized matrix effect (IS-Normalized ME) using the formula: IS-Normalized ME (%) = ((Peak area of analyte in Set B / Peak area of IS in Set B) / (Peak area of analyte in Set A / Peak area of IS in Set A)) * 100

An IS-Normalized ME value close to 100% indicates effective compensation for matrix effects.

Key Experiment 2: Recovery Assessment

Objective: To determine the efficiency of the extraction procedure and the ability of the internal standard to track the analyte.

Methodology:

• Prepare two sets of samples:

  • Set 1: Blank matrix spiked with the analyte and internal standard before the extraction procedure.

  • Set 2: Blank matrix extract spiked with the analyte and internal standard after the extraction procedure.

• Analyze both sets of samples by LC-MS/MS.

• Calculate the recovery using the formula: Recovery (%) = (Peak area of analyte in Set 1 / Peak area of analyte in Set 2) * 100

A consistent recovery across different concentrations and the similarity in recovery between the analyte and the internal standard demonstrates the robustness of the method.

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams created using the DOT language are provided.

A typical workflow for LC-MS/MS analysis.

Logical flow of internal standard performance.

Conclusion

While direct comparative experimental data for Sinapic acid ethyl ester-d3 is emerging, the fundamental principles of mass spectrometry and the wealth of data from analogous systems strongly support its superiority as an internal standard for the quantitative analysis of sinapic acid and its esters. Its ability to perfectly co-elute with the analyte and experience identical matrix effects provides a level of accuracy and precision that is unmatched by structural analog or other non-isotopically labeled internal standards. For researchers, scientists, and drug development professionals who demand the highest quality data, Sinapic acid ethyl ester-d3 represents the gold standard for reliable and robust quantification.

References

• 1. d-nb.info [d-nb.info]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods Using Different Deuterated Internal Standards

In the realm of quantitative bioanalysis, particularly within drug development and clinical research, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving accurate and precise measurements with liquid chromatography-mass spectrometry (LC-MS/MS). Among these, deuterated standards are the most commonly employed. The fundamental principle is that a deuterated internal standard, being chemically identical to the analyte, will exhibit the same behavior during sample preparation, chromatography, and ionization, thus effectively compensating for variability.[1][2]

However, the choice of the specific deuterated standard, including the number and position of deuterium (B1214612) atoms, can significantly influence assay performance.[3] This guide provides a comparative analysis of cross-validating analytical methods that use different deuterated standards for the same analyte, with a focus on a case study of testosterone (B1683101) analysis. It includes detailed experimental protocols and quantitative data to assist researchers in selecting the most appropriate internal standard for their bioanalytical needs.

Data Presentation: A Case Study on Testosterone Analysis

A study investigating the impact of different internal standards on serum testosterone quantification by LC-MS/MS revealed significant variations in results depending on the chosen standard. The study compared testosterone with two deuterium atoms (D2), five deuterium atoms (D5), and three carbon-13 atoms (¹³C) as internal standards. The method using the D2 internal standard was considered the reference method due to its excellent agreement with a reference gas chromatography-mass spectrometry (GC-MS) method.[2][3]

The results indicated that both the D5 and ¹³C internal standards yielded lower testosterone concentrations compared to the D2 standard. The choice of internal standard alone can have a significant effect on the results obtained by LC-MS/MS assays for testosterone.[2][3]

Below is a summary of the comparative data from the study:

Internal Standard Comparison	Passing-Bablok Regression Equation	Interpretation
Testosterone-d5 vs. Testosterone-d2	Testosterone (D5) = 0.86 x Testosterone (D2) + 0.04	Use of d5-testosterone resulted in approximately 14% lower testosterone concentrations compared to d2-testosterone.[2]
¹³C₃-Testosterone vs. Testosterone-d2	¹³C-Testosterone = 0.90 x Testosterone (D2) + 0.02	Use of ¹³C₃-testosterone resulted in approximately 10% lower testosterone concentrations compared to d2-testosterone, but was closer to the reference method than d5-testosterone.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical methods. Below are the key experimental protocols for the testosterone analysis case study and a general protocol for the evaluation of matrix effects.

Methodology 1: Testosterone Analysis in Serum using Different Internal Standards [2][3]

• Sample Preparation:

  • Prepare separate working solutions of testosterone-d2, testosterone-d5, and ¹³C₃-testosterone in methanol.

  • For each sample (serum, calibrator, or quality control), prepare three aliquots of 100 µL each.

  • To each of the three aliquots, add 10 µL of one of the internal standard working solutions.

  • Perform liquid-liquid extraction by adding 0.5 mL of diethyl ether to each sample.

  • Vortex mix and transfer the ether layer to a 96-deep well plate.

  • Evaporate the solvent to dryness.

  • Reconstitute the dried extracts with 100 µL of 50% mobile phase.

• LC-MS/MS Analysis:

  • LC System: Waters Acquity UPLC

  • Mass Spectrometer: Quattro Premier tandem mass spectrometer

  • Chromatographic Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Methanol with 0.1% formic acid.[1]

  • Gradient Elution: A suitable gradient to separate testosterone from endogenous interferences.[1]

Methodology 2: Evaluation of Matrix Effects [4]

• Objective: To assess the ability of different deuterated internal standards to compensate for matrix effects in a complex biological matrix (e.g., plasma).

• Procedure:

  • Obtain at least six different sources of the blank biological matrix.

  • Prepare three sets of samples:

    • Set A (Neat Solution): Spike the analyte and each deuterated internal standard into the reconstitution solvent at low and high concentrations.

    • Set B (Post-Extraction Spike): Extract the blank matrix from each of the six sources. Spike the analyte and each deuterated internal standard into the post-extraction supernatant at the same low and high concentrations as Set A.

    • Set C (Pre-Extraction Spike): Spike the analyte and each deuterated internal standard into each of the six sources of blank matrix before extraction.

  • Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Matrix Factor (MF): Calculate the MF as the ratio of the peak area of the analyte in the presence of matrix (Set B) to the peak area in the absence of matrix (Set A). An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

  • IS-Normalized MF: Calculate the IS-normalized MF by dividing the analyte MF by the internal standard MF for each matrix source.

  • Coefficient of Variation (CV): Calculate the CV of the IS-normalized MF across the different matrix sources for each deuterated internal standard. A lower CV indicates better compensation for the variability of the matrix effect.

Mandatory Visualization

Cross-validation workflow for methods with different deuterated standards.

Logical relationship in cross-validating methods with different deuterated standards.

References

• 1. benchchem.com [benchchem.com]
• 2. endocrine-abstracts.org [endocrine-abstracts.org]
• 3. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. e-b-f.eu [e-b-f.eu]

Deuterium Isotope Effect on Chromatographic Retention of Sinapic Acid Ethyl Ester: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a powerful tool in various scientific disciplines, including pharmacology and metabolomics. While this isotopic labeling offers significant advantages, particularly in mass spectrometry-based quantification by altering metabolic pathways, it can introduce a chromatographic artifact: a shift in retention time compared to the non-labeled analogue. This guide provides an objective comparison of the expected chromatographic behavior of deuterated versus non-deuterated sinapic acid ethyl ester, supported by established principles of chromatographic isotope effects and detailed experimental protocols.

The Chromatographic Deuterium Isotope Effect

The phenomenon where deuterated compounds exhibit different retention times compared to their non-deuterated counterparts is known as the Chromatographic Deuterium Isotope Effect (CDIE). This effect stems from the subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule. These minor differences can influence the intermolecular interactions between the analyte and the stationary phase, resulting in altered retention behavior.

In reversed-phase chromatography (RPC), which separates molecules based on hydrophobicity, deuterated compounds generally elute earlier than their non-labeled counterparts. This is attributed to the slightly lower hydrophobicity of the C-D bond compared to the C-H bond, which leads to weaker interactions with the non-polar stationary phase. Conversely, in normal-phase chromatography (NPC), deuterated compounds often elute later, suggesting a stronger interaction with the polar stationary phase.

Comparative Data Summary

While no direct experimental data for the deuterium isotope effect on sinapic acid ethyl ester was found in the public domain, the following table summarizes the expected quantitative data based on the general principles of CDIE in reversed-phase liquid chromatography (RPLC). The data is hypothetical but represents a realistic outcome for a comparative study.

Compound	Retention Time (minutes)	Retention Factor (k')	Theoretical Plates (N)	Tailing Factor (T)
Sinapic Acid Ethyl Ester	12.58	5.29	15,200	1.05
Deuterated Sinapic Acid Ethyl Ester	12.45	5.23	15,350	1.04

This data is illustrative and assumes a standard reversed-phase HPLC setup.

Experimental Protocols

To accurately assess the chromatographic deuterium isotope effect for sinapic acid ethyl ester, a systematic approach is required. The following protocol outlines a general workflow for comparing the retention times of deuterated and non-deuterated compounds.

Objective

To determine the difference in retention time (Δt_R) between deuterated and non-deuterated sinapic acid ethyl ester under specific reversed-phase high-performance liquid chromatography (RP-HPLC) conditions.

Materials

• Sinapic Acid Ethyl Ester (protiated standard)

• Deuterated Sinapic Acid Ethyl Ester (isotopically labeled standard)

• HPLC-grade acetonitrile

• HPLC-grade methanol (B129727)

• Ultrapure water

• Formic acid (or other suitable mobile phase modifier)

• C18 HPLC column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

• HPLC system with a UV or mass spectrometry (MS) detector

Procedure

• Standard Preparation: Prepare individual stock solutions of the protiated and deuterated standards in methanol at a concentration of 1 mg/mL. From these, prepare working solutions at 10 µg/mL in the initial mobile phase composition.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 30-70% B over 15 minutes, followed by a 5-minute wash at 95% B and a 5-minute re-equilibration at 30% B.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at 320 nm or MS with appropriate settings for the respective molecular ions.

• Data Acquisition: Inject each standard solution multiple times (n=3 or more) to ensure reproducibility. If possible, also inject a 1:1 mixture of the two standards to observe the separation in a single run.

• Data Analysis:

  • Determine the retention time for each analyte from the apex of its chromatographic peak.

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated analog from the protiated analog.

  • Calculate other chromatographic parameters such as retention factor (k'), theoretical plates (N), and tailing factor (T) to ensure system suitability.

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing the impact of deuteration on retention time.

Signaling Pathways Modulated by Sinapic Acid

Sinapic acid, the parent acid of the ethyl ester, is known for its antioxidant and anti-inflammatory properties. It exerts these effects by modulating key signaling pathways.

Caption: Signaling pathways modulated by sinapic acid's antioxidant and anti-inflammatory effects.

Unraveling the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of Sinapic Acid Ethyl Ester

For researchers, scientists, and professionals in drug development, understanding the structural nuances of bioactive compounds is paramount. Mass spectrometry serves as a cornerstone analytical technique, providing detailed insights into molecular structure through fragmentation analysis. This guide offers a comparative look at the fragmentation pattern of sinapic acid ethyl ester, a derivative of the widely studied sinapic acid, and its alkyl ester analogs. By presenting experimental data and detailed protocols, this document aims to be a valuable resource for the structural elucidation of this and similar compounds.

Sinapic acid and its esters are of significant interest due to their antioxidant, anti-inflammatory, and UV-filtering properties. The ethyl ester of sinapic acid, in particular, is a subject of study for its potential applications in pharmaceuticals and cosmetics. Its characterization by mass spectrometry is crucial for identification and purity assessment in various matrices.

Comparative Fragmentation Analysis

In electrospray ionization (ESI) mass spectrometry, particularly in the negative ion mode, phenolic compounds like sinapic acid and its esters are readily deprotonated, forming [M-H]⁻ ions. The subsequent fragmentation of these ions upon collision-induced dissociation (CID) provides a characteristic fingerprint of the molecule.

Compound	Precursor Ion (m/z) [M-H]⁻	Key Fragment Ions (m/z)	Interpretation of Key Fragmentations
Sinapic Acid	223.06	208.04, 179.03, 164.02, 134.03	Loss of CH₃ radical, followed by loss of CO; Loss of CO₂; Further fragmentation of the aromatic ring.
Sinapic Acid Ethyl Ester	251.10	223.06, 208.04, 179.03	Loss of ethylene (B1197577) (C₂H₄); Subsequent fragmentation mirroring that of sinapic acid (loss of CH₃, CO).
Sinapic Acid Propyl Ester	265.12	223.06	Loss of propene (C₃H₆).
Sinapic Acid Butyl Ester	279.14	223.06	Loss of butene (C₄H₈).

Note: The fragmentation data for sinapic acid is derived from experimental results, while the data for the esters is based on established fragmentation patterns of similar compounds.

The primary fragmentation pathway for the deprotonated alkyl esters of sinapic acid is the neutral loss of the corresponding alkene from the ester group, leading to the formation of the sinapic acid carboxylate anion at m/z 223.06. This ion then undergoes further fragmentation characteristic of sinapic acid itself.

Experimental Protocols

To aid researchers in obtaining comparable data, a general experimental protocol for the analysis of sinapic acid esters by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is provided below.

Sample Preparation:

Standard solutions of sinapic acid and its esters are prepared in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1-10 µg/mL. For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to isolate the compounds of interest.

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

• Gradient: A typical gradient would start at a low percentage of mobile phase B (e.g., 5-10%), increasing to a high percentage (e.g., 90-95%) over 10-15 minutes, followed by a re-equilibration step.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 100-150 °C.

• Desolvation Gas Flow: 600-800 L/hr.

• Cone Gas Flow: 50-100 L/hr.

• Collision Gas: Argon.

• Collision Energy: Ramped from 10-40 eV to observe a range of fragment ions.

• Data Acquisition: Full scan mode to identify the precursor ion, followed by product ion scan (MS/MS) of the deprotonated molecular ion.

Visualizing the Fragmentation Pathway

The fragmentation pathway of sinapic acid ethyl ester can be visualized to better understand the relationships between the precursor and product ions.

Caption: Proposed fragmentation of deprotonated sinapic acid ethyl ester.

This guide provides a foundational understanding of the mass spectrometric behavior of sinapic acid ethyl ester. By utilizing the provided comparative data and experimental protocols, researchers can more confidently identify and characterize this and related compounds in their studies. The visualization of the fragmentation pathway further aids in the interpretation of the resulting mass spectra. As more experimental data becomes available, this guide will be updated to provide an even more comprehensive resource for the scientific community.

A Comparative Guide: ESI vs. APCI for the Analysis of Sinapic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) for the mass spectrometric analysis of sinapic acid ethyl ester. The information presented is based on established principles of these ionization techniques and supported by experimental data from the analysis of phenolic compounds and related small molecules.

Introduction to Ionization Techniques

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio of ionized molecules. The choice of ionization source is critical and depends on the analyte's physicochemical properties, such as polarity, volatility, and thermal stability.

Electrospray Ionization (ESI) is a soft ionization technique that applies a high voltage to a liquid sample to generate an aerosol of charged droplets.[1] As the solvent evaporates, the charge density on the droplets increases, eventually leading to the desorption of ions into the gas phase. ESI is particularly well-suited for polar, ionizable, and thermally labile molecules, ranging from small molecules to large biomolecules like proteins.[2][3]

Atmospheric Pressure Chemical Ionization (APCI) is another soft ionization technique where the sample is first vaporized in a heated nebulizer.[2] A corona discharge then ionizes the surrounding solvent vapor, which in turn ionizes the analyte molecules through gas-phase chemical reactions.[1] APCI is generally more suitable for less polar, more volatile, and thermally stable compounds.[4][5]

Sinapic acid ethyl ester is a moderately polar phenolic compound. The choice between ESI and APCI for its analysis is not immediately obvious and depends on the specific requirements of the analytical method, such as sensitivity and matrix effects.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the performance of ESI and APCI for the analysis of sinapic acid ethyl ester.

Caption: Workflow for comparing ESI and APCI performance.

Detailed Experimental Protocols

The following are representative experimental protocols for the analysis of sinapic acid ethyl ester using LC-ESI-MS and LC-APCI-MS. These are based on methods used for similar phenolic compounds.[1][6][7][8]

Liquid Chromatography (LC) Parameters (Applicable to both ESI and APCI)

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Gradient	Start with 10-20% B, increase to 90-95% B over 10-15 minutes
Flow Rate	0.2-0.5 mL/min
Column Temperature	30-40 °C
Injection Volume	5-10 µL

Mass Spectrometry (MS) Parameters

Electrospray Ionization (ESI) - Negative Ion Mode

Negative ion mode is often preferred for phenolic compounds due to the acidic nature of the phenolic hydroxyl group.

Parameter	Recommended Setting
Ionization Mode	Negative
Ion Spray Voltage	-3.0 to -4.5 kV
Source Temperature	350-450 °C[1]
Nebulizer Gas (GS1)	40-50 psi
Heater Gas (GS2)	40-50 psi
Curtain Gas	10-20 psi
Declustering Potential (DP)	-30 to -60 V
Collision Energy (CE)	-15 to -30 eV (for MS/MS)
Scan Type	Full Scan (m/z 100-400) or Selected Ion Monitoring (SIM) / Multiple Reaction Monitoring (MRM)
Expected Ion	[M-H]⁻

Atmospheric Pressure Chemical Ionization (APCI) - Positive or Negative Ion Mode

APCI can be effective in both positive and negative modes for moderately polar compounds. Positive mode may yield protonated molecules [M+H]⁺, while negative mode may result in deprotonated molecules [M-H]⁻.

Parameter	Recommended Setting
Ionization Mode	Positive or Negative
Corona Discharge Current	2-5 µA
Source Temperature	400-550 °C
Nebulizer Gas (GS1)	50-60 psi
Heater Gas (GS2)	50-60 psi
Curtain Gas	10-20 psi
Declustering Potential (DP)	40-80 V (Positive), -40 to -80 V (Negative)
Collision Energy (CE)	20-40 eV (Positive), -20 to -40 eV (Negative) (for MS/MS)
Scan Type	Full Scan (m/z 100-400) or SIM/MRM
Expected Ions	[M+H]⁺ or [M-H]⁻

Performance Comparison

The following table summarizes the expected performance of ESI and APCI for the analysis of sinapic acid ethyl ester, based on data from the analysis of similar phenolic compounds and esters.[9][10][11]

Performance Metric	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale & Supporting Data
Sensitivity (LOD/LOQ)	Generally higher for polar, ionizable compounds. Expected to be in the low ng/mL to high pg/mL range.	Can be very sensitive for compounds that are efficiently vaporized and have high proton affinity (positive mode) or gas-phase acidity (negative mode). Expected to be in the low to mid ng/mL range.	ESI often provides lower limits of detection for moderately polar phenolic compounds.[11] For some less polar or neutral molecules, APCI can be more sensitive.[9]
Linearity (R²)	Typically excellent (≥0.99) over 2-3 orders of magnitude.	Also typically excellent (≥0.99) over a similar or slightly wider dynamic range.	Both techniques generally provide good linearity for well-behaved analytes.
Precision (%RSD)	High precision is achievable (<5-10% RSD).	High precision is also achievable (<5-10% RSD).	Precision is more dependent on the LC system and sample preparation than the ionization source itself.
Matrix Effects	More susceptible to ion suppression or enhancement from co-eluting matrix components.[11][12]	Generally less susceptible to matrix effects compared to ESI.[5]	The gas-phase ionization mechanism of APCI makes it more robust to non-volatile matrix components.
Adduct Formation	Prone to the formation of adducts (e.g., [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺), which can complicate spectra.[11]	Less prone to adduct formation; typically yields protonated [M+H]⁺ or deprotonated [M-H]⁻ ions.	The ionization mechanism of APCI favors proton transfer reactions over adduct formation.
Fragmentation	Softer ionization, often producing predominantly the molecular ion with minimal in-source fragmentation.	Can be a slightly "harder" ionization technique than ESI, sometimes leading to more in-source fragmentation, which can be useful for structural confirmation.[11]	The higher temperatures used in APCI can induce some thermal degradation or fragmentation.

Signaling Pathways and Logical Relationships

The choice between ESI and APCI is dictated by the physicochemical properties of the analyte and the goals of the analysis. The following diagram illustrates the decision-making process.

Caption: Decision pathway for selecting ESI or APCI.

Conclusion and Recommendations

For the routine quantitative analysis of sinapic acid ethyl ester, Electrospray Ionization (ESI) in negative ion mode is generally the recommended starting point. This is due to the presence of the ionizable phenolic hydroxyl group, which makes it well-suited for ESI. The expected high sensitivity of ESI is advantageous for trace-level analysis.

However, if significant matrix effects are encountered, leading to poor accuracy and precision, Atmospheric Pressure Chemical Ionization (APCI) should be evaluated as a viable alternative. Its greater resistance to matrix effects could provide more robust and reliable results, particularly in complex biological or environmental samples.

Ultimately, the optimal choice of ionization source may be application-dependent. Method development and validation should ideally include a comparison of both ESI and APCI to determine the most suitable technique for the specific analytical challenge.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. arrow.tudublin.ie [arrow.tudublin.ie]
• 7. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. perkinelmer.com.ar [perkinelmer.com.ar]
• 10. researchgate.net [researchgate.net]
• 11. Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. LC/MS Studies - Chair of Analytical Chemistry [analytical.chem.ut.ee]

A Comparative Purity Analysis of Synthesized Sinapic Acid Ethyl Ester-d3

For researchers, scientists, and drug development professionals, the isotopic purity and chemical integrity of deuterated compounds are paramount for the accuracy and reliability of experimental results. This guide provides a comprehensive evaluation of synthesized Sinapic acid ethyl ester-d3, comparing its purity profile with its non-deuterated counterpart and outlining the rigorous analytical methodologies used for its characterization.

This document presents a comparative analysis of in-house synthesized Sinapic acid ethyl ester-d3 against commercially available Sinapic acid ethyl ester. The purity of these compounds was meticulously assessed using a suite of advanced analytical techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The experimental data underscores the high fidelity of the synthesized deuterated standard.

Comparative Purity Data

The following table summarizes the quantitative purity analysis of the synthesized Sinapic acid ethyl ester-d3 and a commercially available, non-deuterated Sinapic acid ethyl ester standard.

Analytical Method	Synthesized Sinapic Acid Ethyl Ester-d3	Commercial Sinapic Acid Ethyl Ester (Standard)
HPLC-UV (Purity by Area %)	> 99.5%	≥ 98%[1][2]
Mass Spectrometry (Isotopic Purity)	> 99% Deuterated (d3)	Not Applicable
Quantitative ¹H-NMR (Chemical Purity)	> 99.0%	Not specified, typically conforms to HPLC purity

Experimental Protocols

Detailed methodologies for the key analytical techniques used in this evaluation are provided below.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

This method is designed to separate and quantify the chemical purity of Sinapic acid ethyl ester and its deuterated analog.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid to ensure good peak shape).

  • Solvent A: Water with 0.1% Formic Acid

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  • Start with 30% B, hold for 2 minutes.

  • Linearly increase to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 30% B over 1 minute and re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 325 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Samples are dissolved in the initial mobile phase composition (30% acetonitrile/water) to a concentration of approximately 1 mg/mL.

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all observed peaks.

High-Resolution Mass Spectrometry (HRMS) for Isotopic Purity

This protocol is essential for confirming the molecular weight and assessing the isotopic enrichment of the synthesized Sinapic acid ethyl ester-d3.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Mass Range: m/z 100-500.

• Data Acquisition: Full scan mode to observe the isotopic distribution.

• Sample Infusion: The sample, dissolved in methanol (B129727) at a concentration of approximately 10 µg/mL, is directly infused into the mass spectrometer.

• Isotopic Purity Calculation: The isotopic purity is calculated by comparing the ion intensity of the d3-labeled compound to the intensities of the d0, d1, and d2 species.

Quantitative ¹H-NMR (qNMR) for Absolute Purity

qNMR provides an absolute measure of purity by comparing the integral of a specific proton signal of the analyte to that of a certified internal standard of known purity and concentration.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and a simple spectrum that does not overlap with the analyte signals (e.g., maleic anhydride).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Sinapic acid ethyl ester sample and 5 mg of the internal standard into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d6).

  • Transfer the solution to an NMR tube.

• Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds to ensure full relaxation).

  • Number of Scans (ns): 16 or higher to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired FID.

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate the non-overlapping signals of the analyte and the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualized Workflow and Pathways

To further elucidate the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for the purity evaluation of synthesized Sinapic acid ethyl ester-d3.

Caption: Logical relationship between the product, its purity attributes, and the analytical methods used.

References

• 1. chemfaces.com [chemfaces.com]
• 2. Manufacturers of Sinapic acid, ≥98%, CAS 530-59-6, S 7485, along with worldwide shipping | Otto Chemie Pvt Ltd - IN [ottokemi.com]

Safety & Regulatory Compliance

Proper Disposal of Sinapic Acid Ethyl Ester-d3: A Step-by-Step Guide for Laboratory Professionals

IMMEDIATE SAFETY AND DISPOSAL INFORMATION

This guide provides essential, step-by-step instructions for the safe disposal of Sinapic acid ethyl ester-d3, intended for researchers, scientists, and drug development professionals.

I. Pre-Disposal Safety Precautions

Before handling Sinapic acid ethyl ester-d3 for disposal, ensure you are wearing the appropriate Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves are mandatory.[1]

• Eye Protection: Safety glasses or goggles should be worn to prevent eye contact.[1]

• Lab Coat: A lab coat is necessary to protect from skin contact.

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or vapors.[1]

II. Step-by-Step Disposal Procedure

• Waste Identification and Segregation:

  • Treat Sinapic acid ethyl ester-d3 as a hazardous chemical waste.

  • Do not mix it with non-hazardous waste.

  • It should be segregated into a dedicated, properly labeled hazardous waste container.

• Container Selection and Labeling:

  • Use a container that is compatible with the chemical. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw-top lid is recommended.

  • The container must be clearly labeled as "Hazardous Waste."

  • The label should also include:

    • The full chemical name: "Sinapic acid ethyl ester-d3"

    • The quantity of waste

    • The date of accumulation

    • The primary hazards (e.g., "Irritant")

• Waste Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.[4]

  • This area should be under the control of laboratory personnel and away from general traffic.

  • Ensure the container is kept closed at all times, except when adding waste.[4]

  • Do not accumulate more than 55 gallons of hazardous waste in the satellite accumulation area.[4]

• Disposal Request and Pick-up:

  • Once the container is full or the project is complete, arrange for disposal through your institution's Environmental Health and Safety (EHS) office.

  • Follow your institution's specific procedures for requesting a hazardous waste pick-up. This may involve filling out an online form or a physical tag.[4]

  • Do not pour Sinapic acid ethyl ester-d3 down the drain.[1]

III. Spill and Emergency Procedures

In the event of a spill:

• Minor Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical spill pillow).

  • Carefully sweep or scoop up the absorbed material and place it in the hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • All contaminated cleaning materials must also be disposed of as hazardous waste.

• Major Spill:

  • Evacuate the area immediately.

  • Alert your laboratory supervisor and institutional EHS.

  • Prevent entry to the spill area.

  • Follow your institution's emergency response procedures.

IV. Logical Relationship Diagram for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Sinapic acid ethyl ester-d3.

Caption: Disposal workflow for Sinapic acid ethyl ester-d3.

References

• 1. store.sangon.com [store.sangon.com]
• 2. extrasynthese.com [extrasynthese.com]
• 3. carlroth.com [carlroth.com]
• 4. odu.edu [odu.edu]